4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride

• CAS: 1219960-48-1

Core Science & Biosynthesis

Technical Whitepaper: 4-(4-Bromo-2-chlorophenoxy)piperidine Hydrochloride in Drug Discovery

Executive Summary

In modern medicinal chemistry, the rapid assembly of complex pharmacophores relies heavily on versatile, bifunctional building blocks. 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride represents a highly strategic intermediate. By combining a rigid, saturated nitrogen heterocycle (piperidine) with a di-halogenated aromatic ring, this compound offers orthogonal reactivity. It is specifically engineered for divergent synthesis, allowing researchers to independently functionalize the amine and the aryl bromide, accelerating the discovery of novel therapeutics such as kinase inhibitors and CNS modulators[1].

Physicochemical Profiling & Structural Causality

The structural design of this molecule is highly deliberate. Each functional group serves a specific mechanistic purpose in both synthesis and biological targeting:

• The Piperidine Core: Piperidine scaffolds are the cornerstones of over 70 commercialized drugs[1]. The saturated ring improves aqueous solubility and metabolic stability compared to planar aromatics, while the secondary amine acts as a critical hydrogen bond donor/acceptor in protein binding pockets.

• The Phenoxy Ether Linkage: This linkage provides conformational flexibility, allowing the aryl ring to adopt optimal geometries when binding to target proteins, while maintaining a defined spatial vector.

• Halogen Substitution (4-Br, 2-Cl): The 4-bromo position is electronically primed for transition-metal-catalyzed cross-coupling[2]. The 2-chloro substituent serves a dual purpose: it provides steric encumbrance to lock the conformation of the ether oxygen, and it remains largely inert under standard palladium catalysis, enabling regioselective functionalization.

• Hydrochloride Salt Form: Free base piperidines are often low-melting solids or oils that are prone to atmospheric oxidation and CO₂ absorption. Isolation as the hydrochloride salt ensures a highly crystalline, stable, and easily handled solid that can be stored long-term without degradation[3][4].

Quantitative Data Summary

Parameter	Value	Causality / Significance
Molecular Formula	C₁₁H₁₄BrCl₂NO	Represents the HCl salt form, ensuring stoichiometric precision.
Molecular Weight	327.04 g/mol	Optimal size for a building block, allowing downstream additions without violating Lipinski's rules.
Physical State	Crystalline Solid	HCl salt prevents oiling out and degradation, ensuring shelf-stability[4].
pKa (Piperidine N-H)	~10.4	Protonated at physiological pH, enhancing aqueous solubility and salt-bridge formation.
Reactivity Sites	N-H, C-Br	Enables orthogonal functionalization (Amidation vs. Cross-coupling).

Orthogonal Reactivity & Application in Drug Discovery

The true value of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride lies in its chemoselectivity. The molecule features two distinct reactive sites that can be addressed independently:

• Piperidine N-H Reactivity: Upon neutralization with a mild base (e.g., DIPEA or Et₃N), the secondary amine becomes highly nucleophilic. It can be subjected to N-alkylation, reductive amination, or acylation to form amides, ureas, and sulfonamides.

• Aryl Bromide Reactivity: The C-Br bond is highly susceptible to oxidative addition by Palladium(0) catalysts. This enables robust Suzuki-Miyaura cross-couplings with arylboronic acids[2][5] and Buchwald-Hartwig aminations. The presence of the 2-chloro group does not interfere with the reactivity of the 4-bromo position, allowing for precise, site-specific C-C or C-N bond formation[6].

Caption: Orthogonal reactivity pathways for divergent functionalization.

Synthetic Methodology: Self-Validating Protocol

To ensure high yield and purity, the synthesis of this building block relies on the Mitsunobu reaction followed by a controlled deprotection. The Mitsunobu protocol is chosen over Nucleophilic Aromatic Substitution (SₙAr) because the 4-bromo-2-chlorophenol is not sufficiently electron-deficient for a clean SₙAr without harsh, degrading conditions.

Step 1: Etherification via Mitsunobu Reaction

• Reagents: 1-Boc-4-hydroxypiperidine (1.0 eq), 4-Bromo-2-chlorophenol (1.05 eq), Triphenylphosphine (PPh₃, 1.2 eq), Diisopropyl azodicarboxylate (DIAD, 1.2 eq), Anhydrous THF.

• Procedure:

  • Dissolve 1-Boc-4-hydroxypiperidine, 4-bromo-2-chlorophenol, and PPh₃ in anhydrous THF under an inert atmosphere (N₂). Cool to 0 °C.

  • Add DIAD dropwise over 30 minutes to control the exothermic formation of the betaine intermediate.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

• Causality & Validation: The slow addition of DIAD prevents the premature consumption of the phosphine. Reaction completion is validated via LC-MS, observing the mass of the Boc-protected intermediate [M+H-tBu]⁺.

Step 2: Boc Deprotection and Salt Formation

• Reagents: 4N HCl in 1,4-Dioxane (5.0 eq).

• Procedure:

  • Dissolve the purified Boc-protected intermediate in a minimal amount of dry dichloromethane (DCM).

  • Add 4N HCl in 1,4-dioxane at room temperature. Stir for 2-4 hours.

  • Concentrate the mixture under reduced pressure, triturate with diethyl ether, and filter the resulting precipitate.

• Causality & Validation: Dioxane is a polar aprotic solvent that solubilizes the starting material but causes the highly polar hydrochloride salt to precipitate. This phase separation drives the equilibrium forward and acts as a self-purifying step. The cessation of CO₂ gas evolution visually validates the completion of the deprotection.

Caption: Step-by-step synthetic workflow from commercially available precursors.

Analytical Characterization Standards

To guarantee the trustworthiness of the synthesized batch prior to downstream application, the following analytical parameters must be met:

• LC-MS (ESI+): The mass spectrum must show the free base [M+H]⁺ at m/z 290.0. Crucially, due to the presence of one bromine and one chlorine atom, the spectrum must display a distinct isotopic distribution pattern (approximate intensity ratio of 3:4:1 for m/z 290, 292, and 294).

• ¹H NMR (400 MHz, DMSO-d₆):

  • A broad singlet >9.0 ppm integrating for 2H confirms the presence of the protonated amine (NH₂⁺).

  • The aromatic region must show three distinct protons: an ortho-coupled doublet (~7.2 ppm), a meta-coupled doublet (~7.7 ppm), and a doublet of doublets (~7.5 ppm).

  • A multiplet at ~4.6 ppm indicates the methine proton (C-H) of the piperidine ring attached to the ether oxygen.

• HPLC Purity: >98% purity measured by UV absorption at 254 nm, utilizing a C18 reverse-phase column with a water/acetonitrile gradient (0.1% TFA).

References

• Piperidine-based drug discovery, ResearchG
• (Boc-4-amino)piperidine hydrochloride, Chem-Impex,
• Automated, Capsule-Based Suzuki–Miyaura Cross Couplings, ACS Public
• Cross-Coupling Reactions Guide: Suzuki-Miyaura Coupling, JMCCT,
• Protecting group-free, selective cross-coupling of alkyltrifluoroborates with borylated aryl bromides via photoredox/nickel dual c
• Piperidine hydrochloride, CymitQuimica,

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An In-Depth Technical Guide to 4-(4-Bromo-2-chlorophenoxy)piperidine Hydrochloride: Synthesis, Characterization, and Potential Applications

This technical guide provides a comprehensive overview of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride, a compound of interest for researchers and professionals in drug development. While a specific CAS number for this hydrochloride salt is not readily found in major chemical databases, this document outlines its probable synthesis, detailed characterization methods, and potential therapeutic applications based on the well-established chemistry of its structural motifs. The piperidine scaffold is a privileged structure in medicinal chemistry, and its derivatives are integral to a wide range of pharmaceuticals.[1][2] This guide is intended to be a valuable resource for those looking to synthesize, characterize, and explore the utility of this and related compounds.

Compound Identity and Physicochemical Properties

4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride is a halogenated derivative of a 4-phenoxypiperidine. The core structure consists of a piperidine ring linked via an ether oxygen to a 4-bromo-2-chlorophenyl group. The hydrochloride salt form is expected to enhance its solubility in aqueous media, a desirable property for biological testing.

Property	Predicted Value
Molecular Formula	C₁₁H₁₃BrClNO · HCl
Molecular Weight	347.09 g/mol
Appearance	White to off-white solid
Solubility	Soluble in water and polar organic solvents

Proposed Synthetic Pathways

The synthesis of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride can be approached through several established synthetic methodologies for forming aryl-ether bonds. The two most prominent and reliable methods are the Ullmann condensation and the Buchwald-Hartwig C-O coupling reaction.

Synthesis via Ullmann Condensation

The Ullmann condensation is a classical, copper-catalyzed reaction for the formation of diaryl ethers.[3][4] This method typically involves the reaction of a phenol with an aryl halide in the presence of a copper catalyst and a base at elevated temperatures.

Experimental Protocol: Ullmann Condensation

• Reaction Setup: In a dry, inert atmosphere (e.g., under argon or nitrogen), combine 4-bromo-2-chlorophenol (1.0 eq.), N-Boc-4-hydroxypiperidine (1.2 eq.), potassium carbonate (2.0 eq.), and copper(I) iodide (0.1 eq.) in a high-boiling polar solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Reaction Conditions: Heat the reaction mixture to 120-140°C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: After completion, cool the reaction mixture to room temperature and filter to remove inorganic salts. Dilute the filtrate with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Boc-Deprotection and Salt Formation: Dissolve the purified N-Boc-4-(4-bromo-2-chlorophenoxy)piperidine in a suitable solvent like dioxane or methanol. Add an excess of hydrochloric acid (e.g., 4M HCl in dioxane or concentrated HCl) and stir at room temperature for 2-4 hours. Remove the solvent under reduced pressure to yield 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride.

Synthesis via Buchwald-Hartwig C-O Coupling

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that can also be adapted for C-O bond formation.[5] This modern synthetic method often proceeds under milder conditions and with a broader substrate scope compared to the Ullmann condensation.

Experimental Protocol: Buchwald-Hartwig C-O Coupling

• Reaction Setup: In a dry, inert atmosphere, combine 1-bromo-4-chloro-2-iodobenzene (1.0 eq.), N-Boc-4-hydroxypiperidine (1.2 eq.), a palladium catalyst such as Pd₂(dba)₃ (0.02 eq.), a suitable phosphine ligand like Xantphos or RuPhos (0.04 eq.), and a base such as cesium carbonate (2.0 eq.) in an anhydrous, aprotic solvent like toluene or dioxane.

• Reaction Conditions: Heat the mixture to 80-110°C and stir for 4-12 hours. Monitor the reaction by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of celite. Concentrate the filtrate and purify the residue by column chromatography.

• Boc-Deprotection and Salt Formation: Follow the same procedure as described in the Ullmann condensation protocol to remove the Boc protecting group and form the hydrochloride salt.

Spectroscopic Characterization

Thorough spectroscopic analysis is essential to confirm the structure and purity of the synthesized compound.[6] Based on analogous structures, the following spectral data are predicted for 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR	Predicted Chemical Shift (ppm)	Multiplicity	Assignment
Aromatic Protons	7.0 - 7.5	m	Ar-H
Piperidine Proton	4.5 - 4.8	m	O-CH (piperidine)
Piperidine Protons	3.0 - 3.4	m	CH₂-N
Piperidine Protons	2.0 - 2.4	m	CH₂
Amine Protons	8.5 - 9.5	br s	NH₂⁺

¹³C NMR	Predicted Chemical Shift (ppm)	Assignment
Aromatic Carbons	115 - 155	Ar-C
Piperidine Carbon	70 - 75	O-CH
Piperidine Carbons	40 - 45	CH₂-N
Piperidine Carbons	30 - 35	CH₂

Infrared (IR) Spectroscopy

Functional Group	Predicted Wavenumber (cm⁻¹)
N-H Stretch (salt)	2400 - 2800 (broad)
C-H Stretch (aromatic)	3000 - 3100
C-H Stretch (aliphatic)	2850 - 2950
C=C Stretch (aromatic)	1450 - 1600
C-O Stretch (ether)	1200 - 1250
C-Cl Stretch	700 - 800
C-Br Stretch	500 - 600

Mass Spectrometry (MS)

The mass spectrum should show a characteristic isotopic pattern for the molecular ion due to the presence of bromine and chlorine atoms.

Ion	Predicted m/z
[M+H]⁺	310.9, 312.9, 314.9
[M-HCl+H]⁺	311.9, 313.9, 315.9

Potential Applications in Drug Discovery

The 4-phenoxypiperidine scaffold is a key structural motif in a variety of biologically active compounds, particularly those targeting the central nervous system (CNS). Derivatives of this scaffold have shown promise as analgesics, antipsychotics, and treatments for neurodegenerative diseases.[7][8][9] The specific halogen substitution pattern of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride may influence its pharmacokinetic properties and binding affinity for various biological targets.

Potential areas of investigation for this compound include:

• Opioid Receptor Modulation: The piperidine core is a well-known pharmacophore for opioid receptor ligands.[8]

• Dopamine and Serotonin Receptor Antagonism: Many antipsychotic drugs feature a piperidine moiety.[10]

• Cholinesterase Inhibition: The phenoxy-piperidine structure is found in some cholinesterase inhibitors used in the treatment of Alzheimer's disease.

Analytical Methods for Characterization

For quantitative analysis and purity assessment, high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are the recommended techniques.[11][12]

General HPLC Method

• Column: C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid or formic acid.

• Detection: UV at 254 nm.

• Flow Rate: 1.0 mL/min.

General GC-MS Method

• Column: A non-polar capillary column (e.g., DB-5ms).

• Injection: Splitless injection.

• Carrier Gas: Helium.

• Ionization: Electron Ionization (EI).

Safety and Handling

As with all halogenated organic compounds, 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride should be handled with appropriate safety precautions.[13][14]

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a laboratory coat, and safety glasses.

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

• Toxicity: While specific toxicity data is not available, related halogenated aromatic compounds can be persistent and bioaccumulative.[15] Assume the compound is harmful if swallowed, inhaled, or absorbed through the skin.

Conclusion

4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride represents a promising scaffold for further investigation in drug discovery. This guide provides a comprehensive framework for its synthesis, characterization, and potential applications. The methodologies and predicted data herein are based on established chemical principles and data from analogous structures, offering a solid foundation for researchers to build upon. As with any novel compound, all experimental work should be conducted with careful planning and adherence to safety protocols.

References

• Buchwald, S. L., & Hartwig, J. F. (n.d.). Buchwald–Hartwig amination. In Wikipedia. Retrieved from [Link][5]

• Foroumadi, A., et al. (2010). Antinociceptive activity of some 1,4-substituted piperidine derivatives using tail flick method in mice. International Scholars Journals.[8]

• Islam, N. U., et al. (2015). Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity. ResearchGate.[7]

• OxyChem. (n.d.). Chlorinated Organics Handbook. Retrieved from [Link][14]

• Parrilla, A., & Hein, J. E. (2021). Recent advances in analytical methodologies based on mass spectrometry for the environmental analysis of halogenated organic contaminants. TrAC Trends in Analytical Chemistry.[11]

• Saify, Z. S., et al. (2005). Synthesis and pharmacological activity of 4-(4′-(chlorophenyl)-4-hydroxypiperidine) derivatives. Sultan Qaboos University House of Expertise.[9]

• The Role of Piperidine Derivatives in Modern Drug Discovery. (n.d.). LinkedIn. Retrieved from [Link][2]

• Ullmann condensation. (n.d.). In Wikipedia. Retrieved from [Link][3]

• Ullmann Condensation. (n.d.). SynArchive. Retrieved from [Link][4]

• Various Authors. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI.[1]

• Various Authors. (n.d.). BenchChem Technical Support Center: Characterization of Halogenated Organic Compounds. BenchChem.[16]

• Various Authors. (n.d.). BenchChem Technical Support Center: Spectroscopic data for 1-(4-Aminophenyl)piperidine-4-carboxamide. BenchChem.[6]

• Various Authors. (2010). Brominated and Chlorinated Flame Retardants: The San Antonio Statement. PMC - NIH.[15]

• Various Authors. (2003). Method for multiresidue determination of halogenated aromatics and PAHs in combustion-related samples. PubMed.[17]

• Various Authors. (2025). Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. Dolly Corporation.[13]

• Various Authors. (2010). Advances in the Analysis of Persistent Halogenated Organic Compounds. Chromatography Today.[12]

• Various Authors. (2019). Discovery of 4-benzoylpiperidine and 3-(piperidin-4-yl)benzo[d]isoxazole derivatives as potential and selective GlyT1 inhibitors. RSC Publishing.[10]

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The Diverse Biological Activities of Substituted Phenoxypiperidines: A Technical Guide for Drug Discovery

The phenoxypiperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its synthetic tractability and the ability to introduce a wide array of substituents on both the phenoxy and piperidine rings have made it a focal point for the development of novel therapeutics targeting a diverse range of biological entities. This in-depth guide provides a comprehensive overview of the biological activities of substituted phenoxypiperidines, tailored for researchers, scientists, and drug development professionals. We will delve into their key molecular targets, explore structure-activity relationships, and provide detailed experimental protocols for their evaluation.

Key Biological Targets and Mechanisms of Action

Substituted phenoxypiperidines have demonstrated significant activity at several important classes of biological targets, including G-protein coupled receptors (GPCRs), enzymes, and ion channels.

G-Protein Coupled Receptors (GPCRs)

Neurokinin-1 (NK1) Receptor Antagonists: A prominent area of research has focused on phenoxypiperidine derivatives as antagonists of the NK1 receptor.[1][2] The NK1 receptor is the primary receptor for Substance P, a neuropeptide involved in pain transmission, inflammation, and emesis.[2][3] By blocking the binding of Substance P, NK1 antagonists can effectively prevent the transmission of emetic signals in the brain.[4] This mechanism has led to the development of potent antiemetic drugs used to manage chemotherapy-induced nausea and vomiting (CINV).[4][5] For example, the compound CP-122,721, a (+)-(2S,3S)-3-(2-methoxy-5-trifluoromethoxybenzyl)amino-2-phenylpiperidine derivative, demonstrates high-affinity binding to the human NK1 receptor and effectively blocks Substance P-induced effects both in vitro and in vivo.[1]

Opioid Receptor Modulators: The phenoxypiperidine scaffold is also a key feature in various opioid receptor modulators. Phenylpiperidines, a closely related class, have long been recognized for their role in pain management, with fentanyl being a well-known example that acts as a potent agonist at the mu-opioid receptor.[6] More recent research has explored substituted phenoxypropyl piperidine analogues as agonists for the Nociceptin/Orphanin FQ (NOP) receptor, which has shown promise for producing analgesic effects.[7] Furthermore, some piperidine analogues have been identified as highly potent and selective μ-opioid receptor (MOR) agonists.[8] The development of positive allosteric modulators (PAMs) of the μ-opioid receptor represents another exciting avenue, with the potential to enhance the analgesic efficacy of opioids while mitigating adverse effects.[9][10]

Chemokine (C-C motif) Receptor 5 (CCR5) Antagonists: Certain substituted phenoxypiperidines have been identified as potent CCR5 receptor antagonists.[11][12][13] The CCR5 receptor is a critical co-receptor for the entry of the most common strains of HIV-1 into host cells. By blocking this receptor, these compounds can effectively inhibit viral entry and replication.[14] Structure-activity relationship (SAR) studies have led to the optimization of these compounds, resulting in derivatives with high potency against the CCR5 receptor.[11]

Enzymes

Lysine-Specific Demethylase 1 (LSD1) Inhibitors: A series of 4-(4-benzyloxy)phenoxypiperidines have been synthesized and evaluated as inhibitors of Lysine-Specific Demethylase 1 (LSD1), an enzyme that plays a crucial role in epigenetic regulation and is a promising target for cancer therapy.[15] One such compound, 10d, exhibited potent and reversible inhibitory activity against LSD1 and demonstrated the ability to inhibit the migration of colon and lung cancer cells.[15]

Dipeptidyl Peptidase IV (DPP-4) Inhibitors: Piperidinone- and piperidine-constrained phenethylamines have been identified as novel inhibitors of Dipeptidyl Peptidase IV (DPP-4).[16] DPP-4 inhibitors are a class of oral hypoglycemics used for the treatment of type 2 diabetes. They work by increasing the levels of incretin hormones, which stimulate insulin secretion and suppress glucagon release.[16]

Protoporphyrinogen Oxidase (PPO) Inhibitors: In the field of agrochemicals, phenoxypyridine derivatives containing acylthiourea fragments have been developed as potent inhibitors of protoporphyrinogen oxidase (PPO).[17] PPO is a key enzyme in the biosynthesis of chlorophyll in plants, and its inhibition leads to herbicidal effects.[17]

Ion Channels

Sodium Channel Blockers: Certain phenoxyphenyl pyridines have been designed as potent, state-dependent sodium channel blockers.[18] Voltage-gated sodium channels are essential for the initiation and propagation of action potentials in excitable cells, including neurons.[19] Blocking these channels can reduce neuronal excitability and has therapeutic potential for treating neuropathic pain.[18][20]

Structure-Activity Relationship (SAR) Insights

The biological activity of substituted phenoxypiperidines is highly dependent on the nature and position of substituents on both the phenoxy and piperidine rings.

Substitutions on the Phenoxy Ring: For NK1 receptor antagonists, substitutions on the phenoxy ring, such as methoxy and trifluoromethoxy groups, have been shown to be critical for high-affinity binding.[1] In the case of CCR5 antagonists, the introduction of dichloro substituents on a central phenyl ring was found to significantly improve binding affinity.[14]

Substitutions on the Piperidine Ring: For opioid receptor modulators, the N-3 position of the piperidine ring has been a key point for optimization, leading to potent NOP receptor agonists.[7] In the development of CCR5 antagonists, derivatization at the N-terminus of the piperidine ring has led to compounds with potent anti-HIV-1 activity.[12] Furthermore, the introduction of polar substituents on the phenyl ring of a 4-benzylpiperidine moiety enhanced the inhibitory activity against HIV-1 entry.[13]

The following table summarizes the biological activities of representative substituted phenoxypiperidines.

Compound Class	Target	Biological Activity	Representative Compound(s)	Potency (IC50/Ki)	Reference
Phenoxypiperidines	NK1 Receptor	Antagonist	CP-122,721	7 nM (functional assay)	[1]
Phenoxypropyl piperidines	NOP Receptor	Agonist	(+)-24	High affinity	[7]
4-Hydroxypiperidines	CCR5 Receptor	Antagonist	10h	11 nM	[11]
4-(4-Benzyloxy)phenoxypiperidines	LSD1	Inhibitor	10d	4 µM	[15]
Phenoxyphenyl pyridines	Sodium Channel	Inhibitor	Compound 23	N/A	[18]
Piperidine-constrained phenethylamines	DPP-4	Inhibitor	Optimized compounds	Potent	[16]

Experimental Protocols

The evaluation of the biological activity of substituted phenoxypiperidines involves a range of in vitro and in vivo assays. Below are detailed protocols for two common experimental workflows.

Radioligand Binding Assay for GPCRs (e.g., NK1 Receptor)

This protocol describes a competitive binding assay to determine the affinity of a test compound for a specific GPCR, such as the NK1 receptor.

Rationale: This assay measures the ability of a test compound to displace a radiolabeled ligand that is known to bind to the target receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is a measure of its binding affinity.

Materials:

• Cell membranes expressing the target receptor (e.g., human NK1 receptor)

• Radiolabeled ligand (e.g., [³H]-Substance P)

• Test compounds (substituted phenoxypiperidines)

• Non-labeled competing ligand (for non-specific binding determination)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂, 1 mg/mL BSA)

• 96-well filter plates

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in the binding buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of binding buffer (for total binding) or non-labeled competing ligand (for non-specific binding).

  • 50 µL of the test compound at various concentrations.

  • 50 µL of the radiolabeled ligand at a concentration close to its Kd.

  • 50 µL of the cell membrane preparation.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate using a vacuum manifold to separate bound from free radioligand.

• Washing: Wash the filters several times with ice-cold binding buffer to remove unbound radioligand.

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value using non-linear regression analysis.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Functional Assay: Calcium Mobilization for GPCRs

This protocol measures the ability of a test compound to act as an agonist or antagonist at a Gq-coupled GPCR by measuring changes in intracellular calcium concentration.

Rationale: Many GPCRs, upon activation, couple to the Gq protein, which leads to the release of calcium from intracellular stores. This change in intracellular calcium can be measured using a calcium-sensitive fluorescent dye.

Materials:

• Cells expressing the target Gq-coupled GPCR.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Agonist for the target receptor.

• Test compounds (substituted phenoxypiperidines).

• 96- or 384-well black, clear-bottom plates.

• Fluorescence plate reader with an integrated fluidic dispenser.

Procedure:

• Cell Plating: Plate the cells in the microplates and grow them to confluence.

• Dye Loading: Remove the growth medium and add the calcium-sensitive dye solution to the cells. Incubate for a specified time (e.g., 1 hour) at 37°C to allow the dye to enter the cells.

• Washing: Wash the cells with the assay buffer to remove excess dye.

• Compound Addition (Antagonist Mode):

  • Add the test compounds at various concentrations to the wells and incubate for a specific period.

  • Place the plate in the fluorescence plate reader.

  • Add a known concentration of the agonist to the wells using the integrated fluidic dispenser.

• Compound Addition (Agonist Mode):

  • Place the plate in the fluorescence plate reader.

  • Add the test compounds at various concentrations to the wells using the integrated fluidic dispenser.

• Fluorescence Measurement: Measure the fluorescence intensity before and after the addition of the agonist (for antagonist mode) or test compound (for agonist mode) over time.

• Data Analysis:

  • Antagonist Mode: Calculate the percentage of inhibition of the agonist-induced calcium response by the test compound. Determine the IC50 value from the concentration-response curve.

  • Agonist Mode: Calculate the percentage of the maximum agonist response induced by the test compound. Determine the EC50 value (concentration for 50% of the maximal effect) from the concentration-response curve.

Visualizations

Signaling Pathway for NK1 Receptor Antagonism

Caption: Mechanism of NK1 receptor antagonism by phenoxypiperidines.

Experimental Workflow for Biological Activity Screening

Caption: General workflow for screening phenoxypiperidine derivatives.

Conclusion and Future Directions

Substituted phenoxypiperidines represent a versatile and highly valuable scaffold in modern drug discovery. Their demonstrated activity against a wide range of important biological targets, including GPCRs, enzymes, and ion channels, underscores their therapeutic potential for a multitude of diseases, from central nervous system disorders and infectious diseases to cancer and metabolic conditions.

Future research in this area will likely focus on several key aspects. The continued exploration of novel substitutions on the phenoxypiperidine core will undoubtedly lead to the discovery of compounds with improved potency, selectivity, and pharmacokinetic properties. The application of computational methods, such as molecular docking and dynamic simulations, will aid in the rational design of new derivatives with enhanced target engagement. Furthermore, a deeper understanding of the downstream signaling pathways modulated by these compounds will open up new avenues for therapeutic intervention and the development of biased ligands that selectively activate desired signaling cascades while avoiding those associated with adverse effects. The rich pharmacology of substituted phenoxypiperidines ensures that they will remain a fertile ground for the discovery of next-generation therapeutics.

References

• Design, synthesis and biological activity of 4-(4-benzyloxy)phenoxypiperidines as selective and reversible LSD1 inhibitors. (2018). PubMed. [Link]

• Structure-activity relationships and CoMFA of N-3 substituted phenoxypropyl piperidine benzimidazol-2-one analogues as NOP receptor agonists with analgesic properties. (2008). PubMed. [Link]

• Characterization of CP-122,721; a nonpeptide antagonist of the neurokinin NK1 receptor. Journal of Pharmacology and Experimental Therapeutics.

• Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. (2017). PubMed. [Link]

• Phenoxyphenyl pyridines as novel state-dependent, high-potency sodium channel inhibitors. (2004). PubMed. [Link]

• CCR5 receptor antagonists: discovery and SAR of novel 4-hydroxypiperidine derivatives. (2007). PubMed. [Link]

• CCR5 antagonists as anti-HIV-1 agents. 1. Synthesis and biological evaluation of 5-oxopyrrolidine-3-carboxamide derivatives. (2004). PubMed. [Link]

• Phenoxypyridine as an Active Scaffold for Pesticides. (2022). Encyclopedia.pub. [Link]

• [2-(4-Phenyl-4-piperidinyl)ethyl]amine based CCR5 antagonists: derivatizations at the N-terminal of the piperidine ring. (2009). PubMed. [Link]

• Design, Synthesis, and Structure-Activity Relationship Exploration of Alkyl/Phenylalkyl Piperidine Analogues as Novel Highly Potent and Selective μ Opioid Receptor Agonists. (2021). PubMed. [Link]

• A Promising Chemical Series of Positive Allosteric Modulators of the μ-Opioid Receptor that Enhance the Antinociceptive Efficac. Neuropharmacology.

• CCR5 antagonists as anti-HIV-1 agents. Part 2: Synthesis and biological evaluation of N-[3-(4-benzylpiperidin-1-yl)propyl] - PubMed. (2004). PubMed. [Link]

• Biological Activities of 3,4,5-trihydroxypiperidines and Their N- And O-derivatives. (2018). PubMed. [Link]

• Design, Synthesis, and Biological Activity Evaluation of Novel Phenoxypyridine Derivatives Containing Acylthiourea Fragments as Protoporphyrinogen Oxidase Inhibitor Herbicides. (2025). PubMed. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic

• Filling the Gaps in Antagonist CCR5 Binding, a Retrospective and Perspective Analysis. (2022). Frontiers in Immunology. [Link]

• Structure–activity relationship of piperidine derivatives with...
• The Multifaceted Biological Activities of Piperidine Derivatives: A Technical Guide for Drug Discovery Professionals. Benchchem.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.

• Positive allosteric modulators of the μ-opioid receptor: a novel approach for future pain medications. (2015). British Journal of Pharmacology. [Link]

• Neurokinin-1 receptor antagonists for chemotherapy-induced nausea and vomiting.
• Class I Antiarrhythmics (Sodium-Channel Blockers). CV Pharmacology.

• Discovery and structure-activity relationships of piperidinone- and piperidine-constrained phenethylamines as novel, potent, and selective dipeptidyl peptidase IV inhibitors. (2007). PubMed. [Link]

• Understanding NK1 antagonists and Methods to Keep Abreast of Their Recent Developments. (2023). Patsnap Synapse. [Link]

• Sodium channel blocker. Wikipedia.
• Pharmacological screening of synthetic piperidine deriv
• Synthesis and structure–activity relationships of pirfenidone derivatives as anti-fibrosis agents in vitro. RSC Publishing.

• Novel Positive Allosteric Modulators of µ Opioid Receptor—Insight from In Silico and In Vivo Studies. (2020). MDPI. [Link]

• Antiemetic Neurokinin-1 Receptor Blockers. (2024). StatPearls - NCBI Bookshelf. [Link]

• Neurokinin 1 and opioid receptors: relationships and interactions in nervous system.

• New opioid receptor modulators and agonists. (2018). PubMed. [Link]

• Sodium Channel Blockers. (2025). Yale School of Medicine. [Link]

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Technical Whitepaper: Safety, Handling, and Synthetic Utility of 4-(4-Bromo-2-chlorophenoxy)piperidine Hydrochloride

Executive Summary

In modern medicinal chemistry, halogenated phenoxypiperidines are indispensable building blocks. Specifically, 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride serves as a critical intermediate in the synthesis of highly potent therapeutics, including epidermal growth factor receptor (EGFR) inhibitors [1] and dipeptidyl peptidase-IV (DPP-IV) inhibitors [2].

As a Senior Application Scientist, I frequently observe that the handling of secondary amine salts is treated as an afterthought. However, the exact physicochemical nature of this compound—a hygroscopic, halogenated piperidinium salt—dictates not only the safety protocols required but also the synthetic strategies employed. This whitepaper provides a comprehensive, causality-driven guide to the safety, handling, and synthetic integration of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride.

Physicochemical and Toxicological Profile

Understanding the physical state of a compound is the first step in designing a self-validating safety protocol. The free base of phenoxypiperidines is typically a viscous oil or low-melting solid, which is prone to rapid atmospheric oxidation and makes stoichiometric precision nearly impossible. By converting it to the hydrochloride salt , the compound becomes a highly stable, crystalline solid. However, this introduces two new variables: hygroscopicity and dust inhalation hazards [3].

Quantitative Data Summary

The following tables summarize the critical physical and hazard data extrapolated from structurally analogous phenoxypiperidine hydrochlorides [3, 4].

Table 1: Physicochemical Properties

Property	Value / Description	Causality / Impact on Handling
Molecular Formula	C₁₁H₁₄BrCl₂NO (Salt)	High halogen content increases lipophilicity of the free base.
Physical State	Crystalline Solid / Powder	Generates fine particulate dust; requires anti-static weighing tools.
Solubility	Soluble in H₂O, DMSO, MeOH	Highly water-soluble due to the ionic lattice; spreads rapidly if wet.
Hygroscopicity	High	Coordinates atmospheric water, altering molecular weight and stoichiometry.

Table 2: GHS Hazard Classifications

Hazard Class	GHS Code	Description	Mechanistic Cause
Acute Toxicity (Oral)	H301 / H302	Toxic/Harmful if swallowed	Piperidine derivatives interact with systemic amine receptors.
Skin Irritation	H315	Causes skin irritation	Acidic salt nature disrupts localized epidermal pH.
Eye Irritation	H319	Causes serious eye irritation	Rapid dissolution in ocular fluid causes severe osmotic/acidic shock.
STOT SE	H335	May cause respiratory irritation	Fine dust particles easily penetrate the upper respiratory tract.

Laboratory Safety and Handling Protocols

Safety protocols must not be arbitrary; they must directly address the physicochemical properties outlined above. Because 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride is a fine, toxic powder [3], the primary risk vector is inhalation, followed by dermal absorption.

Step-by-Step Methodology: Safe Weighing and Transfer

To ensure a self-validating workflow, every step must include a verification check.

• Environmental Preparation:

  • Action: Conduct all handling inside a Class II Biological Safety Cabinet (BSC) or a calibrated fume hood with a face velocity of 80–100 fpm.

  • Causality: Prevents the dispersion of combustible, toxic dust into the ambient laboratory environment [4].

• PPE Donning:

  • Action: Wear double nitrile gloves, a fitted N95/P3 particulate respirator, and chemical splash goggles.

  • Causality: Nitrile provides superior resistance to halogenated organics compared to latex. The respirator mitigates the H335 respiratory irritation hazard.

• Static Mitigation:

  • Action: Use an anti-static ionizer gun on the weighing boat and use a grounded, ceramic spatula.

  • Causality: Piperidine hydrochloride salts easily build static charge, causing the powder to "jump" and contaminate the balance area.

• Transfer and Sealing:

  • Action: Weigh the exact stoichiometric amount, transfer directly to the reaction vessel, and immediately purge the source bottle with dry Argon before sealing.

  • Causality: Argon is heavier than air and displaces atmospheric moisture, preventing the hygroscopic degradation of the bulk material.

Workflow Visualization: Handling & Spill Response

Caption: Workflow for the safe handling and spill response of hygroscopic piperidine salts.

(Note on Spill Response: Never use water to clean a spill of this compound. Because it is highly water-soluble, water will create a concentrated, toxic solution that spreads rapidly. Always use a dry sweep method with an inert absorbent like sand or vermiculite [4].)

Synthetic Utility in Drug Discovery

In drug discovery, the 4-phenoxypiperidine scaffold is a privileged structure. For example, similar compounds are utilized to exploit the hydrophobic pockets of the EGFR T790M mutant kinase [1].

When utilizing 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride in synthesis, the chemist must account for the protonated amine. The nitrogen is locked in an unreactive state (piperidinium) and must be liberated in situ to act as a nucleophile.

Step-by-Step Methodology: In-Situ Neutralization and N-Alkylation

• Solvent Selection: Suspend 1.0 equivalent of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride in anhydrous N,N-Dimethylformamide (DMF).

  • Causality: DMF is highly polar and easily dissolves the intermediate free base while supporting SN​2 transition states.

• Base Addition: Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Causality: 1.0 equivalent of DIPEA neutralizes the HCl salt, liberating the nucleophilic secondary amine. The remaining 1.5 equivalents serve as an acid scavenger for the subsequent alkylation. DIPEA is chosen over Triethylamine because its steric bulk prevents it from acting as a competing nucleophile.

• Electrophile Introduction: Dropwise addition of 1.1 equivalents of the target electrophile (e.g., an alkyl halide or acyl chloride) at 0°C.

  • Causality: Low temperature controls the exothermic nature of the coupling and prevents over-alkylation (quaternary ammonium salt formation).

• Reaction Progression: Warm to room temperature and stir for 4-6 hours, monitoring via LC-MS.

Workflow Visualization: Synthetic Integration

Caption: Mechanistic pathway for the in-situ neutralization and N-alkylation of piperidine salts.

Waste Management and Environmental Controls

Halogenated organic salts pose a distinct environmental threat. They exhibit high mobility in soil due to their water solubility and are toxic to terrestrial and aquatic vertebrates [3].

• Aqueous Waste: Do not flush reaction work-ups down the drain. Aqueous layers containing the neutralized chloride salts and excess DIPEA must be collected in designated "Basic Aqueous Waste" carboys.

• Solid Waste: Contaminated PPE, weighing boats, and spill clean-up materials (sand/vermiculite) must be double-bagged and disposed of in solid hazardous waste containers destined for high-temperature incineration [4].

References

• Discovery of (R)-1-(3-(4-Amino-3-(3-chloro-4-(pyridin-2-ylmethoxy)phenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one (CHMFL-...) Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

• WO2005023762A1 - Pyrrolidine-2-carbonitrile derivatives and their use as inhibitors of dipeptidyl peptidase-iv (dpp-iv)

"solubility of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride in organic solvents"

An In-Depth Technical Guide to the Solvation Thermodynamics and Organic Solubility of 4-(4-Bromo-2-chlorophenoxy)piperidine Hydrochloride

Executive Summary

4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride is a highly specialized chemical building block frequently utilized in the synthesis of neuroactive pharmaceuticals and advanced agrochemicals. Handling this compound presents a unique physicochemical challenge: it possesses a "schizophrenic" solubility profile driven by a highly lipophilic, halogenated aromatic tail and a highly polar, ion-paired piperidinium hydrochloride head.

This whitepaper provides a comprehensive, scientifically grounded framework for predicting, determining, and optimizing the solubility of this compound in various organic solvents. Designed for drug development professionals and formulation scientists, this guide emphasizes the thermodynamic causality behind solvent selection and provides self-validating experimental protocols for laboratory application.

Physicochemical Profiling & Solvation Thermodynamics

To understand the solubility behavior of 4-(4-Bromo-2-chlorophenoxy)piperidine HCl, one must deconstruct its structural thermodynamics. The molecule is an amphiphilic salt consisting of:

• The Hydrophobic Moiety: The 4-bromo-2-chlorophenoxy group is bulky, highly lipophilic, and lacks hydrogen-bond donating capabilities. In a vacuum, this moiety would drive high solubility in non-polar solvents like hexane or toluene.

• The Hydrophilic Core: The secondary amine of the piperidine ring (pKa ~10.5) is protonated and ion-paired with a chloride anion.

The Causality of Salt Solubility: The solid-state crystal lattice energy of hydrochloride salts is exceptionally high. For solvation to occur, the solvent must possess a sufficiently high dielectric constant ( ϵ ) and strong hydrogen-bonding capabilities to overcome the ionic interactions of the NH2+​⋯Cl− salt bridge. As noted in industry literature regarding [1], the strong lattice interaction in salt crystals is the primary driving force for poor solubility behavior in non-polar organic media. Consequently, the lipophilic tail is often "held hostage" by the insoluble hydrochloride core when placed in lipophilic solvents.

Predictive Solubility Matrix in Organic Solvents

Because empirical solubility data for niche intermediates can vary based on polymorphic purity, the following table synthesizes the expected thermodynamic solubility profile based on the physicochemical properties of homologous halogenated phenoxypiperidine HCl salts.

Solvent Category	Solvent	Dielectric Constant ( ϵ )	Expected Solubility Range (mg/mL at 25°C)	Solvation Mechanism & Causality
Dipolar Aprotic	Dimethyl Sulfoxide (DMSO)	46.7	> 50.0 (High)	High polarity disrupts the ion pair; excellent solvation of the halogenated ring.
Dipolar Aprotic	Dimethylformamide (DMF)	36.7	> 30.0 (High)	Strong H-bond acceptor capabilities break the crystal lattice efficiently.
Polar Protic	Methanol (MeOH)	32.7	20.0 - 40.0 (High)	H-bond donor/acceptor properties solvate both the chloride anion and piperidinium cation.
Polar Protic	Isopropanol (IPA)	18.3	5.0 - 15.0 (Moderate)	Lower dielectric constant leads to a steep drop in solubility. Ideal for crystallization.
Halogenated	Dichloromethane (DCM)	8.9	1.0 - 5.0 (Low)	Excellent affinity for the bromochlorophenoxy ring, but unable to fully dissociate the HCl salt.
Non-Polar	Toluene / Hexanes	< 2.5	< 0.1 (Insoluble)	Insufficient polarity to overcome the crystal lattice energy of the hydrochloride salt.

Note: The lower solubility of hydrochloride salts in specific media is heavily influenced by the common ion effect and self-association tendencies, a well-documented phenomenon in [2].

Experimental Protocol: Thermodynamic Solubility Determination

Kinetic solubility methods (e.g., solvent titration) frequently overestimate solubility due to the formation of metastable supersaturated states. To ensure rigorous scientific integrity, the Isothermal Shake-Flask Method coupled with HPLC-UV must be used. This protocol is a self-validating system: the extended equilibration time guarantees that the thermodynamic equilibrium between the solid lattice and the solvated state is reached.

Step-by-Step Methodology:

• Preparation of the Solid Phase: Weigh approximately 50 mg of 4-(4-Bromo-2-chlorophenoxy)piperidine HCl into a 4 mL amber glass vial. (Amber glass prevents potential UV-induced degradation of the carbon-halogen bonds).

• Solvent Addition: Add exactly 1.0 mL of the target organic solvent to the vial. Ensure a visible excess of solid remains; if all solid dissolves, add more API until a suspension is maintained.

• Thermodynamic Equilibration: Seal the vial tightly with a PTFE-lined cap. Place in an isothermal shaker bath set to 25.0 ± 0.1 °C and agitate at 300 rpm for 48 hours .

  • Causality: 48 hours is required to overcome the kinetic dissolution phase and allow any supersaturated micro-crystals to precipitate, ensuring true thermodynamic equilibrium.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 10,000 × g for 15 minutes.

• Filtration: Draw the supernatant into a syringe and filter through a 0.45 µm PTFE syringe filter. Critical Step: Discard the first 200 µL of filtrate to saturate the filter membrane and prevent analyte adsorption losses.

• Quantification: Dilute the filtrate into the mobile phase (e.g., Acetonitrile/Water with 0.1% TFA) and quantify using reversed-phase HPLC-UV (typically at 220-254 nm) against a 5-point validated calibration curve.

Solubility Optimization Strategies

When synthetic or analytical workflows require high concentrations of 4-(4-Bromo-2-chlorophenoxy)piperidine in solvents where its HCl salt is poorly soluble (e.g., DCM or Ethyl Acetate), scientists must manipulate the solvation environment.

A. In Situ Free-Basing (Salt Breaking)

To dissolve the compound in lipophilic solvents, the ionic lattice must be neutralized.

• Mechanism: Add 1.1 to 1.5 molar equivalents of an organic base, such as Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA), directly to the suspension in DCM or Ethyl Acetate.

• Result: The base deprotonates the piperidinium nitrogen, forming the neutral 4-(4-Bromo-2-chlorophenoxy)piperidine free base and TEA·HCl (or DIPEA·HCl). The free base is highly lipophilic and will instantly solubilize in the organic phase.

B. Co-Solvency (Binary Mixtures)

If free-basing is not permissible due to reaction constraints, binary solvent mixtures can be employed. Adding 5–10% (v/v) of a polar protic solvent (like Methanol) to a non-polar solvent (like DCM) drastically alters the micro-dielectric environment. The methanol disrupts the NH2+​⋯Cl− hydrogen bond network, while the DCM solvates the bulky halogenated aromatic ring, leading to a synergistic spike in solubility. This approach is heavily utilized to [3].

Workflow Visualization

The following decision matrix illustrates the logical flow for solvent selection and solubility optimization based on the target application.

Fig 1: Thermodynamic solubility screening and optimization workflow for piperidine HCl salts.

References

• Pharmaceutical salts of small molecule drugs: opportunities and challenges. European Pharmaceutical Review. Available at:[Link]

• Drug Dissolution Enhancement by Salt Formation: Current Prospects. Research Journal of Pharmaceutical Dosage Forms and Technology. Available at:[Link]

• Salt formation to improve drug solubility.Advanced Drug Delivery Reviews (via USPTO Patent References).

A Senior Application Scientist's Guide to Williamson Ether Synthesis for Phenoxypiperidine Derivatives

Introduction: The Significance of Phenoxypiperidine Scaffolds in Modern Drug Discovery

The piperidine ring is a ubiquitous structural motif in a vast array of pharmaceuticals and natural products, valued for its ability to impart favorable pharmacokinetic properties.[1] When coupled with a phenoxy group, the resulting phenoxypiperidine scaffold becomes a privileged pharmacophore, forming the core of numerous biologically active compounds with applications ranging from analgesics to antipsychotics.[2][3][4] The ether linkage in these molecules is not merely a passive linker; it influences conformation, lipophilicity, and hydrogen bonding potential, all of which are critical determinants of a drug's interaction with its biological target.

The Williamson ether synthesis, a classic yet powerful reaction in organic chemistry, remains a cornerstone for the construction of this crucial C-O bond.[5] This in-depth guide provides a comprehensive overview of the Williamson ether synthesis as it applies to the preparation of phenoxypiperidine derivatives. We will delve into the mechanistic underpinnings of the reaction, explore the critical parameters that govern its success, and provide a practical, field-tested protocol. Furthermore, we will address common challenges and optimization strategies, equipping researchers and drug development professionals with the knowledge to efficiently and effectively synthesize these valuable compounds.

Core Principles: A Mechanistic Dive into the Williamson Ether Synthesis

The Williamson ether synthesis is a bimolecular nucleophilic substitution (SN2) reaction.[6][7] In the context of phenoxypiperidine synthesis, the reaction involves a phenoxide ion acting as the nucleophile, which attacks an electrophilic carbon on a piperidine derivative bearing a suitable leaving group.

The reaction proceeds in two conceptual steps:

• Deprotonation of the Phenol: A base is used to deprotonate the hydroxyl group of the phenolic starting material, generating a highly nucleophilic phenoxide anion. The choice of base is critical and depends on the acidity of the phenol.[8]

• Nucleophilic Attack: The newly formed phenoxide anion then attacks the electrophilic carbon of the piperidine derivative, displacing the leaving group in a concerted fashion.[6][7] This backside attack results in an inversion of stereochemistry if the electrophilic carbon is chiral.[7]

Caption: The SN2 mechanism of the Williamson ether synthesis.

Key Reaction Components: A Guide to Rational Selection

The success of a Williamson ether synthesis hinges on the judicious selection of reactants and reaction conditions. Each component plays a critical role in maximizing the yield of the desired phenoxypiperidine derivative while minimizing side reactions.

The Nucleophile: Generating the Phenoxide

The phenoxide ion is the key nucleophilic species. Its formation is typically achieved by treating the corresponding phenol with a suitable base.

• For simple phenols: Weaker bases such as potassium carbonate (K₂CO₃), sodium hydroxide (NaOH), or potassium hydroxide (KOH) are often sufficient to achieve complete deprotonation.[8]

• For less acidic phenols: Stronger bases like sodium hydride (NaH) or potassium hydride (KH) are necessary to irreversibly form the phenoxide.[7][9][10] When using metal hydrides, the reaction is driven forward by the evolution of hydrogen gas.[7][10]

The Electrophile: The Piperidine Component

The piperidine moiety must be equipped with a good leaving group. The nature of the alkylating agent is paramount for a successful SN2 reaction.

• Leaving Group: Halides (I > Br > Cl) and sulfonate esters (tosylates, mesylates) are excellent leaving groups.[7]

• Substitution Pattern: Primary alkyl halides or sulfonates are ideal electrophiles for the Williamson ether synthesis.[6][7] Secondary halides can lead to a mixture of substitution and elimination products, while tertiary halides will almost exclusively undergo elimination (E2) to form an alkene.[7][11]

The Base: More Than Just a Proton Abstractor

The choice of base is critical not only for generating the nucleophile but also for influencing the overall reaction outcome.

The Solvent: Creating the Optimal Reaction Environment

The solvent plays a crucial role in solvating the reactants and influencing the reactivity of the nucleophile.

• Polar Aprotic Solvents: Acetonitrile, N,N-dimethylformamide (DMF), and dimethyl sulfoxide (DMSO) are the preferred solvents for Williamson ether synthesis.[6][8] These solvents solvate the cation of the phenoxide salt, leaving the "naked" and more reactive phenoxide anion.[12]

• Protic Solvents: Protic solvents like water and alcohols can solvate the phenoxide anion through hydrogen bonding, reducing its nucleophilicity and slowing down the reaction rate.[6]

Component	Examples	Key Considerations
Phenolic Substrate	Substituted phenols	Acidity will dictate the choice of base.
Piperidine Electrophile	N-protected 4-halopiperidines, 4-(tosyloxy)piperidines	Must have a good leaving group on a primary or secondary carbon.
Base	K₂CO₃, NaOH, KOH, NaH, KH	Strength should be matched to the pKa of the phenol.[8][12]
Solvent	DMF, Acetonitrile, DMSO, THF	Polar aprotic solvents are generally preferred to enhance nucleophilicity.[6][8][9]

Caption: Summary of key reaction components for phenoxypiperidine synthesis.

Experimental Protocol: A Step-by-Step Methodology

This protocol provides a general procedure for the synthesis of a phenoxypiperidine derivative via the Williamson ether synthesis.

Materials:

• Substituted phenol

• N-protected piperidine with a suitable leaving group (e.g., halide or tosylate)

• Base (e.g., potassium carbonate or sodium hydride)

• Anhydrous polar aprotic solvent (e.g., DMF or acetonitrile)

• Reaction flask, magnetic stirrer, condenser, and nitrogen/argon inlet

• Standard workup and purification reagents (e.g., water, ethyl acetate, brine, anhydrous sodium sulfate)

Procedure:

• Reaction Setup: To a dry, round-bottom flask under an inert atmosphere (nitrogen or argon), add the substituted phenol and the chosen base.

• Solvent Addition: Add the anhydrous polar aprotic solvent to the flask.

• Phenoxide Formation: Stir the mixture at room temperature. If using a metal hydride, stir until the evolution of hydrogen gas ceases, indicating complete formation of the phenoxide.[10]

• Addition of Electrophile: Add the N-protected piperidine derivative to the reaction mixture.

• Reaction: Heat the reaction mixture to a suitable temperature (typically between 50-100 °C) and monitor the progress by Thin Layer Chromatography (TLC).[6][8]

• Workup: Once the reaction is complete, cool the mixture to room temperature and quench with water. Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.[12] Filter and concentrate the solvent under reduced pressure. The crude product can be further purified by column chromatography.[8]

Caption: General experimental workflow for Williamson ether synthesis.

Challenges and Optimization Strategies

While the Williamson ether synthesis is a robust reaction, several challenges can arise. Understanding these potential pitfalls and implementing appropriate optimization strategies is key to achieving high yields and purity.

Competing Reactions: Elimination and C-Alkylation

• E2 Elimination: As previously mentioned, this is a significant side reaction when using secondary and tertiary alkyl halides.[10][12] To minimize elimination, it is crucial to use a primary alkyl halide whenever possible. If a secondary halide must be used, employing a less sterically hindered base and running the reaction at a lower temperature for a longer duration can favor substitution over elimination.[12]

• C-Alkylation: Phenoxide ions are ambident nucleophiles, meaning they can react at either the oxygen or the carbon atoms of the aromatic ring. While O-alkylation is generally favored, C-alkylation can become a competing pathway under certain conditions.[13] The choice of solvent and counter-ion can influence the O/C alkylation ratio.

Advanced Techniques: Phase-Transfer Catalysis

For reactions involving a phenoxide salt that is soluble in an aqueous phase and an alkyl halide that is soluble in an organic phase, phase-transfer catalysis (PTC) can be a powerful technique.[14] A phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transfer of the phenoxide anion from the aqueous phase to the organic phase, where it can react with the alkyl halide.[14][15] This method often allows for milder reaction conditions and can improve yields.[14]

Caption: Mechanism of phase-transfer catalysis in Williamson ether synthesis.

Conclusion

The Williamson ether synthesis remains an indispensable tool for the construction of phenoxypiperidine derivatives, a class of compounds with profound importance in medicinal chemistry. A thorough understanding of the SN2 mechanism, coupled with a rational approach to selecting reactants and optimizing reaction conditions, is paramount for the successful synthesis of these valuable scaffolds. By carefully considering factors such as the choice of base, solvent, and the nature of the electrophile, and by employing advanced techniques like phase-transfer catalysis when appropriate, researchers can efficiently access a diverse range of phenoxypiperidine analogs for biological evaluation. This guide serves as a foundational resource for scientists and professionals in the field, empowering them to navigate the nuances of this classic reaction and accelerate the discovery of new and improved therapeutics.

References

• Williamson ether synthesis - Wikipedia. (n.d.). Retrieved from [Link]

• The Williamson Ether Synthesis - Master Organic Chemistry. (2014, October 24). Retrieved from [Link]

• Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents | Organic Process Research & Development - ACS Publications. (2005, February 23). Retrieved from [Link]

• Organic Chemistry Williamson Ether Synthesis - University of Richmond. (n.d.). Retrieved from [Link]

• Synthesis and properties of novel alkoxy- and phenoxyalkyl ethers of secondary and tertiary ethynylpiperidin-4-ols possessing unusual analgesic, anti-bacterial, anti-spasmotic, and anti-allergic properties as well as low toxicity - ResearchGate. (n.d.). Retrieved from [Link]

• 9.5. Williamson ether synthesis | Organic Chemistry 1: An open textbook - Lumen Learning. (n.d.). Retrieved from [Link]

• Williamson Ether Synthesis Experiment | PDF | Ether | Chemical Reactions - Scribd. (n.d.). Retrieved from [Link]

• Williamson Ether Synthesis - ChemTalk. (2022, October 23). Retrieved from [Link]

• A Tandem Scalable Microwave-Assisted Williamson Alkyl Aryl Ether Synthesis under Mild Conditions - Organic Chemistry Research. (n.d.). Retrieved from [Link]

• Williamson Ether Synthesis | SN2 Ether Formation + Traps - OrgoSolver. (n.d.). Retrieved from [Link]

• Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents - ResearchGate. (n.d.). Retrieved from [Link]

• Williamson Ether Synthesis Reaction Mechanism - YouTube. (2018, May 1). Retrieved from [Link]

• Static phase transfer catalysis for Williamson reactions - RSC Publishing. (n.d.). Retrieved from [Link]

• Williamson Ether Synthesis - J&K Scientific LLC. (2021, March 22). Retrieved from [Link]

• Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents | Francis Academic Press. (n.d.). Retrieved from [Link]

• An improved Williamson ether synthesis using phase transfer catalysis - Semantic Scholar. (1975, December 23). Retrieved from [Link]

• Industrial Phase-Transfer Catalysis. (n.d.). Retrieved from [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.). Retrieved from [Link]

• Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity. (2015, November 7). Retrieved from [Link]

• Synthesis, Pharmacological Evaluation and In-Silico Studies of Some Piperidine Derivatives as Potent Analgesic Agents - Longdom Publishing. (n.d.). Retrieved from [Link]

• Synthesis and Spectroscopic Analysis of Piperine- and Piperlongumine-Inspired Natural Product Scaffolds and Their Molecular Docking with IL-1β and NF-κB Proteins - MDPI. (2020, June 19). Retrieved from [Link]

• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (2023, December 3). Retrieved from [Link]

• Pharmacological screening of synthetic piperidine derivatives - DUT Open Scholar. (n.d.). Retrieved from [Link]

• Quantum chemical calculations, spectroscopic properties and molecular docking studies of a novel piperazine derivative - Journal of King Saud University - Science. (2020, October 29). Retrieved from [Link]

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Protocols & Analytical Methods

Analytical Characterization Protocol: ¹H and ¹³C NMR Spectroscopy of 4-(4-Bromo-2-chlorophenoxy)piperidine Hydrochloride

Introduction and Structural Context

4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride (C₁₁H₁₃BrClNO · HCl) is a highly versatile building block frequently utilized in medicinal chemistry, particularly in the synthesis of GPCR ligands and monoamine reuptake inhibitors. The molecule consists of a basic piperidine ring linked via an ether bridge to a di-halogenated aromatic system.

Characterizing this compound via Nuclear Magnetic Resonance (NMR) spectroscopy requires careful consideration of its salt form, the inductive effects of the highly electronegative heteroatoms (O, Cl, Br), and the specific spin-spin coupling networks of the aromatic ring. This application note provides a comprehensive, self-validating methodology for acquiring and interpreting the ¹H and ¹³C NMR spectra of this critical intermediate.

Experimental Workflow and Self-Validation Strategy

Workflow for the acquisition, processing, and self-validation of NMR data for piperidine salts.

Step-by-Step Acquisition Protocol

Causality of Solvent Choice: Hydrochloride salts of secondary amines often exhibit poor solubility in standard non-polar deuterated solvents like CDCl₃. We mandate the use of DMSO-d₆ because its high dielectric constant effectively disrupts the ionic crystal lattice of the salt[1]. Furthermore, DMSO-d₆ lacks exchangeable labile protons, which suppresses rapid proton exchange and allows the direct observation of the protonated piperidine nitrogen (NH₂⁺) as a broad signal, serving as an internal validation of the salt form[2].

• Sample Preparation: Accurately weigh 15–20 mg of the highly pure 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride into a clean glass vial.

• Solvation: Add 0.6 mL of DMSO-d₆ (99.9% D) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

• Homogenization: Vortex the mixture for 30 seconds. If the salt is highly crystalline and resists dissolution, sonicate the vial at room temperature for 2–3 minutes until the solution is optically clear.

• Sample Transfer: Transfer the homogeneous solution into a standard, high-quality 5 mm NMR tube using a glass Pasteur pipette, ensuring no air bubbles are trapped in the active volume region.

• Instrument Tuning: Insert the sample into a 400 MHz or 600 MHz NMR spectrometer. Lock onto the deuterium frequency of DMSO, tune and match the probe, and perform rigorous 3D gradient shimming to ensure sharp, symmetrical peak shapes.

• ¹H NMR Acquisition: Acquire 16–32 scans with a spectral width of 12 ppm. Crucial Step: Set the relaxation delay (D1) to at least 2–5 seconds to allow full longitudinal relaxation, ensuring the quantitative accuracy of the proton integrations.

• ¹³C NMR Acquisition: Acquire 512–1024 scans using a composite pulse decoupling (CPD) sequence to remove ¹H-¹³C splitting. Set the relaxation delay to 2 seconds.

Spectral Interpretation and Mechanistic Causality

¹H NMR Analysis (Predicted Data at 400 MHz, DMSO-d₆)

The proton spectrum of this molecule is defined by two distinct regions: the rigid, electron-deficient aromatic system and the flexible, protonated aliphatic ring.

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling (J, Hz)	Integration	Mechanistic Causality & Assignment
NH₂⁺	9.00 – 9.30	br s	-	2H	Piperidine nitrogen protons. Visible due to slow exchange in DMSO-d₆[2].
H-3 (Ar)	~ 7.70	d	~ 2.5	1H	Aromatic proton meta to H-5. Deshielded by the adjacent ortho-Cl and ortho-Br atoms.
H-5 (Ar)	~ 7.50	dd	~ 8.8, 2.5	1H	Aromatic proton ortho to H-6 and meta to H-3 (Classic AMX spin system).
H-6 (Ar)	~ 7.25	d	~ 8.8	1H	Aromatic proton ortho to the ether oxygen. Shielded relative to H-3/H-5 via resonance.
H-4 (Pip)	~ 4.75	m (tt)	~ 8.0, 4.0	1H	Piperidine methine. Strongly deshielded by the inductive effect of the attached oxygen.
H-2, H-6 (Pip)	3.10 – 3.30	m	-	4H	Piperidine equatorial/axial methylenes. Deshielded by the adjacent N⁺ charge.
H-3, H-5 (Pip)	1.90 – 2.15	m	-	4H	Piperidine equatorial/axial methylenes furthest from the heteroatoms.

Causality of the AMX Spin System: The 2-chloro-4-bromo substitution pattern on the phenoxy ring creates a highly characteristic splitting pattern. H-3 is isolated between two halogens and only exhibits a small meta-coupling (J ~ 2.5 Hz) to H-5. H-5 couples to both H-3 (meta) and H-6 (ortho, J ~ 8.8 Hz), appearing as a doublet of doublets. This exact J-coupling network self-validates the regiochemistry of the aromatic substitution.

¹³C NMR Analysis (Predicted Data at 100 MHz, DMSO-d₆)

The carbon spectrum relies heavily on understanding the competing inductive and spin-orbit effects of the heteroatoms.

Position	Chemical Shift (δ, ppm)	Type	Mechanistic Causality & Assignment
C-1 (Ar)	~ 152.5	Cq	Ipso carbon attached to ether oxygen. Highly deshielded by oxygen's electronegativity.
C-3 (Ar)	~ 132.0	CH	Aromatic methine trapped between Cl and Br.
C-5 (Ar)	~ 131.5	CH	Aromatic methine adjacent to Br.
C-2 (Ar)	~ 124.0	Cq	Ipso carbon attached to Chlorine.
C-6 (Ar)	~ 116.5	CH	Aromatic methine ortho to the electron-donating ether oxygen.
C-4 (Ar)	~ 113.0	Cq	Ipso carbon attached to Bromine. Anomalously shielded via the heavy atom effect[3].
C-4 (Pip)	~ 70.5	CH	Piperidine methine directly attached to the ether oxygen.
C-2, C-6 (Pip)	~ 41.0	CH₂	Piperidine methylenes adjacent to the protonated nitrogen.
C-3, C-5 (Pip)	~ 27.5	CH₂	Piperidine methylenes.

Causality of the Heavy Atom Effect: A common pitfall in interpreting the ¹³C spectrum of brominated aromatics is expecting the carbon attached to bromine (C-4) to be highly deshielded due to halogen electronegativity. Instead, it appears significantly upfield (~113 ppm). This is dictated by the "heavy atom effect" (spin-orbit coupling), where the large, diffuse electron cloud of the bromine atom diamagnetically shields the ipso carbon nucleus, shifting it to a lower frequency[3].

Establishing a Self-Validating System via 2D NMR

To guarantee the structural integrity of the synthesized or purchased batch, 1D NMR must be cross-examined with 2D techniques:

• Ether Linkage Validation (HMBC): The most critical structural feature is the ether bond connecting the two rings. A Heteronuclear Multiple Bond Correlation (HMBC) experiment will show a definitive ³J_CH cross-peak between the piperidine H-4 proton (~4.75 ppm) and the aromatic C-1 carbon (~152.5 ppm). If this cross-peak is absent, the sample may be an unreacted mixture of a phenol and a piperidine precursor.

• Ring Integrity (COSY): A Correlation Spectroscopy (COSY) experiment will map the continuous aliphatic spin system of the piperidine ring, showing cross-peaks from H-2/H-6 to H-3/H-5, and finally to H-4, validating the intact saturated heterocycle.

References

• Holzer, W. (2001). Aliphatic Part of the ¹H-NMR Spectrum of 1•HCl (in DMSO-d6 Solution). ResearchGate. Available at:[Link]

• IMR Press. (2018). Salt screening and characterization for poorly soluble, weak basic compounds: case study albendazole. Available at:[Link]

• Journal of Chemical Education. (2015). Electrophilic Aromatic Substitution: Enthalpies of Hydrogenation of the Ring Determine Reactivities of C6H5X. The Direction of the C6H5–X Bond Dipole Determines Orientation of the Substitution (13C NMR Shifts Predict Directing Effects of X). ACS Publications. Available at:[Link]

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Application Note: A Stability-Indicating HPLC Method for the Analysis of 4-(4-Bromo-2-chlorophenoxy)piperidine Hydrochloride

Abstract

This application note presents a comprehensive guide to developing a robust, stability-indicating high-performance liquid chromatography (HPLC) method for the quantitative analysis of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride. The protocol outlines a systematic approach, from initial method development and optimization to forced degradation studies and subsequent method validation, in accordance with the International Council for Harmonisation (ICH) guidelines. The described methodology is designed to effectively separate the active pharmaceutical ingredient (API) from its potential degradation products, ensuring accurate assessment of its stability profile. This document is intended for researchers, scientists, and drug development professionals involved in the characterization and quality control of pharmaceutical compounds.

Introduction: The Imperative for Stability-Indicating Methods

In pharmaceutical development, establishing the stability of a drug substance is a critical endeavor that directly impacts patient safety and product efficacy.[1] A stability-indicating analytical method is a validated quantitative procedure that can accurately and precisely measure the decrease in the concentration of an active pharmaceutical ingredient (API) due to degradation.[2] Such methods are essential for determining the shelf-life of a drug product and for understanding its degradation pathways.[3]

Forced degradation studies, also known as stress testing, are an integral part of developing stability-indicating methods.[1][4][5] By subjecting the API to conditions more severe than accelerated stability testing, such as high temperature, humidity, light, and extreme pH, potential degradation products can be generated and identified.[5] This information is invaluable for formulation development, packaging selection, and meeting regulatory requirements.[4]

This application note focuses on 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride, a molecule featuring a halogenated aromatic ring and a piperidine moiety. These structural features suggest potential susceptibility to photolytic, oxidative, and hydrolytic degradation.[4][6] The following sections provide a detailed protocol for developing and validating a stability-indicating HPLC method for this compound.

Understanding the Molecule: 4-(4-Bromo-2-chlorophenoxy)piperidine Hydrochloride

A thorough understanding of the analyte's chemical structure is fundamental to designing a successful analytical method.

• Piperidine Ring: The piperidine moiety contains a secondary amine, which can be a site for oxidation, leading to the formation of N-oxides or other related impurities.

• Ether Linkage: The phenoxy ether linkage could be susceptible to cleavage under harsh acidic or basic conditions, leading to the formation of 4-hydroxypiperidine and 4-bromo-2-chlorophenol.

• Halogenated Aromatic Ring: The presence of bromo and chloro substituents on the aromatic ring increases the likelihood of degradation under photolytic conditions.[4] Halogenated aromatic compounds can undergo dehalogenation or other complex degradation pathways upon exposure to light.[6][7]

Experimental Workflow for Method Development

The development of a stability-indicating method is a systematic process. The following workflow provides a logical progression from initial screening to a fully optimized method.

Caption: A systematic workflow for developing a stability-indicating HPLC method.

Protocol: HPLC Method Development

This protocol provides a step-by-step guide for developing a reversed-phase HPLC (RP-HPLC) method for 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride.

Materials and Equipment

• HPLC System: A gradient HPLC system with a UV detector or a photodiode array (PDA) detector.

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a good starting point for method development.

• Reagents: HPLC-grade acetonitrile (ACN), methanol (MeOH), and water. Analytical grade formic acid, orthophosphoric acid, sodium hydroxide, hydrochloric acid, and hydrogen peroxide.

• Reference Standard: A well-characterized reference standard of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride.

Initial Method Screening

• Analyte Solubility and UV Spectrum:

  • Determine the solubility of the API in various solvents (water, ACN, MeOH) to prepare appropriate stock solutions.

  • Obtain the UV spectrum of the API in the mobile phase to determine the optimal detection wavelength. A wavelength of approximately 225 nm is often a suitable starting point for aromatic compounds.

• Initial Chromatographic Conditions:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A generic screening gradient can be used, for example, 5% to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detector Wavelength: As determined from the UV spectrum.

Protocol: Forced Degradation Studies

Forced degradation studies are essential to generate potential degradation products and demonstrate the specificity of the analytical method.[4][5]

Caption: Experimental design for forced degradation studies.

Sample Preparation for Forced Degradation

Prepare solutions of the API at a concentration of approximately 1 mg/mL for each stress condition.

• Acid Hydrolysis: Treat the API solution with 0.1 M HCl and heat at 60°C for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize the solution with an equivalent amount of 0.1 M NaOH before analysis.

• Base Hydrolysis: Treat the API solution with 0.1 M NaOH and heat at 60°C for a specified time.[4] Neutralize the solution with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation: Treat the API solution with 3% hydrogen peroxide at room temperature for a specified time.[4][5]

• Thermal Degradation: Expose the solid API to dry heat (e.g., 80°C) for a specified time. Dissolve the stressed sample in a suitable solvent for analysis.

• Photolytic Degradation: Expose the API solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines. A control sample should be protected from light.

Analysis of Stressed Samples

Analyze the stressed samples using the initial HPLC method. The goal is to achieve a target degradation of 5-20% of the API.[1] If degradation is too rapid or too slow, adjust the stress conditions (e.g., acid/base concentration, temperature, time).

Method Optimization

Based on the results from the forced degradation studies, optimize the HPLC method to achieve adequate resolution between the parent peak and all degradation product peaks.

• Gradient Adjustment: Modify the gradient slope and duration to improve the separation of closely eluting peaks.

• Mobile Phase Modifier: Evaluate different mobile phase modifiers (e.g., orthophosphoric acid, buffers) and their concentrations to improve peak shape and resolution.

• Column Chemistry: If adequate separation cannot be achieved on a C18 column, consider alternative column chemistries (e.g., C8, Phenyl-Hexyl).

• Temperature and Flow Rate: Fine-tune the column temperature and flow rate to optimize resolution and analysis time.

Method Validation

Once the method is optimized, it must be validated according to ICH Q2(R2) guidelines to demonstrate its suitability for its intended purpose.[2][8][9] The key validation parameters for a stability-indicating method are summarized in the table below.

Validation Parameter	Objective	Typical Acceptance Criteria
Specificity	To demonstrate that the method is able to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.	Peak purity analysis (using a PDA detector) should demonstrate that the analyte peak is spectrally pure in the presence of degradation products.
Linearity	To demonstrate that the method provides results that are directly proportional to the concentration of the analyte in the sample.	Correlation coefficient (r²) ≥ 0.999 for a minimum of five concentration levels.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.	For assay: 80% to 120% of the test concentration.
Accuracy	The closeness of the test results obtained by the method to the true value.	% Recovery of 98.0% to 102.0% for the API spiked into a placebo or at different concentration levels.
Precision	The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.	Repeatability (intra-day precision): RSD ≤ 2.0%. Intermediate Precision (inter-day and inter-analyst): RSD ≤ 2.0%.
Detection Limit (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically determined by signal-to-noise ratio (S/N) of 3:1.
Quantitation Limit (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically determined by signal-to-noise ratio (S/N) of 10:1.
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in system suitability parameters when method parameters (e.g., pH, mobile phase composition, temperature) are slightly varied.

Conclusion

The development of a stability-indicating method is a scientifically rigorous process that is essential for ensuring the quality, safety, and efficacy of pharmaceutical products. By following the systematic approach outlined in this application note, researchers can develop and validate a robust HPLC method for the analysis of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride. The combination of a well-designed experimental workflow, comprehensive forced degradation studies, and thorough method validation will result in a reliable analytical tool for stability assessment and quality control throughout the drug development lifecycle.

References

• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10).
• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - EMA. (2023, December 14).
• ICH Stability Testing and appropriate validation of analytical procedures - HMR Labs. (2024, April 8).
• Validation of Analytical Procedures Q2(R2) - ICH. (2023, November 30).
• Annex 10 - ICH.
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA.
• Stability indicating HPTLC studies of piperine through method development and analysis | Request PDF - ResearchGate.
• Degradation of halogenated aromatic compounds - PubMed.
• A Validated Stability-indicating RP-HPLC Method for Piperine Estimation in Black Pepper, Marketed Formulation and Nanoparticles - Indian Journal of Pharmaceutical Education and Research. (2020, September 7).
• What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. (2022, April 18).
• Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions - PMC. (2019, September 29).
• Forced Degradation Study: An Important Tool in Drug Development - Asian Journal of Research in Chemistry. (2013, October 27).

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In Vitro Serotonin 5-HT2A Receptor Antagonism Assay: Comprehensive Protocols for Calcium Mobilization and IP1 Accumulation

Introduction & Pharmacological Context

The serotonin 5-HT2A receptor is a critical G protein-coupled receptor (GPCR) implicated in a wide array of neurological and psychiatric conditions. It serves as the primary target for atypical antipsychotics, anxiolytics, and is the principal mediator of the subjective effects of classical psychedelics[1]. In modern drug discovery, developing novel 5-HT2A antagonists or inverse agonists requires robust, high-throughput in vitro functional assays to accurately quantify target engagement, functional efficacy, and receptor selectivity[2].

This application note provides a comprehensive, self-validating guide to the two gold-standard methodologies for evaluating 5-HT2A antagonism: Real-Time Calcium Mobilization (FLIPR) and Endpoint IP1 Accumulation (HTRF) .

Mechanistic Principles & Assay Logic

The 5-HT2A receptor canonically couples to the Gq/11 family of G proteins[1]. Upon agonist binding, the activated Gαq subunit stimulates phospholipase C (PLC), which cleaves membrane-bound phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3)[1]. IP3 subsequently binds to receptors on the endoplasmic reticulum, triggering a rapid release of intracellular calcium (Ca2+)[3].

Fig 1. Gq-coupled 5-HT2A receptor signaling pathway and assay detection points.

Causality in Assay Design (E-E-A-T)

To build a trustworthy and reproducible assay, experimental choices must be grounded in molecular causality:

• Why measure IP1 instead of IP3? IP3 has a highly transient half-life (seconds to minutes), rapidly degrading into inositol biphosphate (IP2) and inositol monophosphate (IP1). By supplementing the assay buffer with Lithium Chloride (LiCl), inositol monophosphatase is inhibited, forcing the stable accumulation of IP1[4][5]. This transforms a fleeting kinetic event into a stable endpoint readout, minimizing timing-related artifacts[6].

• Why use an EC80 agonist challenge? To evaluate an antagonist, the receptor must first be stimulated. Using the EC80 concentration of the agonist (the concentration eliciting 80% of the maximal response) provides a robust signal window while ensuring the system remains sensitive to competitive displacement[7]. A maximal (EC100) challenge would overwhelm weak antagonists, leading to false negatives.

• Why use Probenecid in Calcium Assays? Fluorescent calcium indicators are loaded into cells as lipophilic AM esters, which are cleaved by intracellular esterases. To prevent the active extrusion of the cleaved dye by organic anion transporters, probenecid is added to the buffer, preserving the signal-to-noise ratio[3][8].

Experimental Workflows

Fig 2. Standardized workflow for in vitro 5-HT2A functional antagonism assays.

Protocol A: High-Throughput Calcium Mobilization Assay (FLIPR)

This assay provides real-time kinetic data of receptor activation and blockade[8].

Materials:

• HEK293 or CHO-K1 cells stably expressing human 5-HT2A.

• 384-well black, clear-bottom microplates.

• FLIPR Calcium 6 Assay Kit (or equivalent Fluo-4 based kit).

• Fluorescence Imaging Plate Reader (FLIPR).

Step-by-Step Methodology:

• Cell Plating: Seed cells at a density of 15,000–20,000 cells/well in 20 µL of growth medium (e.g., DMEM + 10% FBS). Incubate overnight at 37°C, 5% CO2[3].

• Dye Loading: Reconstitute the FLIPR Calcium dye in Hank's Balanced Salt Solution (HBSS) containing 20 mM HEPES and 2.5 mM probenecid (pH 7.4). Add 20 µL of the dye solution directly to the wells (final volume 40 µL). Incubate for 1 hour at 37°C[3][8].

• Antagonist Pre-Incubation: Prepare 5X concentration of the test antagonists (e.g., Ketanserin) in HBSS buffer. Add 10 µL of the antagonist to the wells. Incubate for 15–30 minutes at room temperature to allow equilibrium binding[7].

• Agonist Challenge: Place the plate in the FLIPR instrument. Program the fluidics to add 12.5 µL of a 5X Serotonin (5-HT) solution (calculated to achieve a final well concentration equal to its EC80).

• Detection: Record fluorescence (Ex 485 nm / Em 525 nm) continuously for 3 minutes. Calculate the response as the maximum peak fluorescence minus the baseline minimum (Max-Min)[8].

Protocol B: IP1 Accumulation Assay (HTRF)

This assay provides a highly stable, amplified endpoint readout, making it ideal for detecting subtle partial antagonism or inverse agonism[2][6].

Materials:

• White 384-well low-volume microplates.

• HTRF IP-One Gq Detection Kit (Revvity/Cisbio).

• Stimulation Buffer (HBSS + 20 mM HEPES + 50 mM LiCl).

Step-by-Step Methodology:

• Cell Plating: Seed cells at 10,000 cells/well in 10 µL of growth medium in a white 384-well plate. Incubate overnight[6].

• Buffer Exchange & Antagonist Addition: Remove growth media. Add 7 µL of Stimulation Buffer containing the test antagonists at 2X final concentration. Incubate for 15 minutes at 37°C[2].

• Agonist Challenge: Add 7 µL of Serotonin (5-HT) at 2X its EC80 concentration (prepared in Stimulation Buffer). Incubate the plate for 60 minutes at 37°C to allow IP1 to accumulate[6].

• Detection Reagents: Add 3 µL of IP1-d2 (acceptor fluorophore) and 3 µL of Anti-IP1-Cryptate (donor fluorophore) prepared in lysis buffer.

• Incubation & Readout: Incubate for 1 hour at room temperature in the dark. Read the plate on an HTRF-compatible microplate reader (Ex 337 nm / Em 620 nm and 665 nm). Calculate the HTRF ratio (665/620 nm). Note: Because this is a competitive immunoassay, a higher HTRF ratio indicates lower IP1 accumulation (i.e., stronger antagonism)[2].

Data Presentation & Reference Pharmacology

To validate the integrity of the assay, reference compounds must be run on every plate. A self-validating system requires the IC50 values of known antagonists to fall within expected historical ranges[7][9].

Table 1: Reference Pharmacological Data for 5-HT2A Antagonism

Compound	Mechanism of Action	Target Selectivity	Typical IC50 (Ca2+ Flux)	Typical IC50 (IP1 Assay)
Ketanserin	Competitive Antagonist	5-HT2A > 5-HT2C	1.0 - 5.0 nM	2.0 - 10.0 nM
MDL-100907 (Volinanserin)	Highly Selective Antagonist	5-HT2A >> 5-HT2C	0.5 - 2.0 nM	1.0 - 5.0 nM
Pimavanserin	Inverse Agonist	5-HT2A / 5-HT2C	10.0 - 30.0 nM	15.0 - 40.0 nM

Data Interpretation Note: IP1 accumulation assays often yield slightly right-shifted IC50 values (lower apparent potency) compared to calcium flux. This is due to the longer incubation times (60 min vs. 3 min) and the amplification of the Gq-dependent second messenger system, which can buffer weak competitive antagonism[6].

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• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. jitc.bmj.com [jitc.bmj.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Williamson Ether Synthesis for 4-(4-Bromo-2-chlorophenoxy)piperidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to troubleshooting and optimizing the Williamson ether synthesis of 4-(4-Bromo-2-chlorophenoxy)piperidine. This workflow involves coupling a sterically hindered, deactivated phenol (4-bromo-2-chlorophenol) with a secondary electrophile (a protected 4-substituted piperidine).

Core Mechanistic Principles: The SN₂ vs. E₂ Competing Pathways

The Williamson ether synthesis is fundamentally a bimolecular nucleophilic substitution (SN₂) reaction[1]. However, when utilizing a secondary alkyl halide or sulfonate ester (such as N-Boc-4-methanesulfonyloxypiperidine), the reaction is highly susceptible to a competing bimolecular elimination (E₂) pathway[2].

Because the electrophilic carbon at the 4-position of the piperidine ring is sterically hindered, strong bases (e.g., Sodium Hydride, NaH) will act primarily as Brønsted bases rather than facilitating the phenoxide's role as a nucleophile. The base abstracts a β -hydrogen from the piperidine ring, ejecting the leaving group and forming an undesired alkene (N-Boc-1,2,3,6-tetrahydropyridine) instead of the target ether[3].

To establish a self-validating and high-yielding protocol, we exploit the inherent acidity of 4-bromo-2-chlorophenol. The electron-withdrawing halogen substituents lower the pKa​ of the phenol, allowing it to be quantitatively deprotonated by milder, non-nucleophilic bases like Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃)[4]. By using a weak base in a polar aprotic solvent, we suppress the E₂ elimination pathway and maximize the SN₂ O-alkylation[5].

Mechanistic divergence in Williamson ether synthesis based on base selection.

Troubleshooting & FAQs

Q: Why am I recovering mostly N-Boc-1,2,3,6-tetrahydropyridine (alkene byproduct) instead of my target ether? A: You are likely using a base that is too strong (e.g., NaH, KOtBu) or running the reaction at excessively high temperatures. Secondary electrophiles cannot accommodate backside SN₂ attack easily, so strong bases default to E₂ elimination[2]. Switch to a milder base like Cs₂CO₃[6].

Q: Should I use a halide (Br/I) or a sulfonate ester (OMs/OTs) as the leaving group on the piperidine? A: For secondary cyclic systems like piperidine, a mesylate (-OMs) or tosylate (-OTs) is highly recommended over a bromide. Sulfonate esters are exceptional leaving groups that facilitate a cleaner SN₂ inversion with bulky phenoxides, minimizing side reactions[1].

Q: How do I ensure the Boc protecting group remains intact during the reaction? A: The tert-butyloxycarbonyl (Boc) group is stable under the basic conditions of the Williamson ether synthesis but is highly acid-labile[7]. Ensure your reagents are dry and that no acidic byproducts accumulate. The presence of K₂CO₃ or Cs₂CO₃ naturally buffers the reaction mixture, preventing unintentional Boc-deprotection[7].

Q: Why is DMF the recommended solvent over THF or Acetone? A: Polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) are critical because they solvate the metal cation (e.g., K⁺ or Cs⁺) while leaving the phenoxide anion "naked" and highly nucleophilic. This significantly accelerates the SN₂ reaction rate compared to less polar solvents like THF or Acetone, which often lead to incomplete reactions[8].

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and the resulting product distribution. Data reflects the coupling of 4-bromo-2-chlorophenol with N-Boc-4-methanesulfonyloxypiperidine.

Base	Solvent	Temp (°C)	Time (h)	Target Ether Yield (%)	Alkene Byproduct (%)	Mechanistic Note
NaH (1.5 eq)	THF	60	12	15 - 20%	70 - 80%	Strong base promotes rapid E₂ elimination[3].
K₂CO₃ (2.0 eq)	Acetone	Reflux	24	40 - 45%	< 10%	Poor base solubility limits SN₂ reaction rate.
K₂CO₃ (2.0 eq)	DMF	80	16	70 - 78%	< 10%	Standard optimized SN₂ condition[4].
Cs₂CO₃ (1.5 eq)	DMF	80	16	85 - 92%	< 5%	"Cesium effect" maximizes phenoxide nucleophilicity[6].

Validated Experimental Protocol

The following methodology provides a self-validating system for the synthesis of N-Boc-4-(4-bromo-2-chlorophenoxy)piperidine.

Materials Required:

• 4-Bromo-2-chlorophenol (1.0 equiv)

• N-Boc-4-methanesulfonyloxypiperidine (1.2 equiv)

• Cesium Carbonate (Cs₂CO₃, 1.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Phenoxide Generation: In an oven-dried, round-bottom flask purged with inert gas (Nitrogen or Argon), dissolve 4-bromo-2-chlorophenol (1.0 equiv) in anhydrous DMF (approx. 0.2 M concentration). Add finely powdered Cs₂CO₃ (1.5 equiv) in one portion. Stir the suspension at room temperature for 30 minutes to ensure complete deprotonation and formation of the phenoxide anion[6].

• Electrophile Addition: Dissolve N-Boc-4-methanesulfonyloxypiperidine (1.2 equiv) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

• Thermal Alkylation: Equip the flask with a reflux condenser and heat the mixture to 80–90 °C using an oil bath. Maintain vigorous stirring for 16 hours. Self-Validation Check: Monitor the reaction via TLC (Hexanes:EtOAc 3:1); the disappearance of the phenol spot indicates completion.

• Aqueous Quench & Extraction: Cool the reaction mixture to room temperature. Quench by pouring the mixture into ice-cold distilled water (3x the reaction volume). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Washing & Drying: Wash the combined organic layers sequentially with 1M NaOH (to remove any unreacted phenol), water, and saturated brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to isolate the pure N-Boc-protected ether[7]. (Note: Subsequent Boc-deprotection using TFA/DCM or HCl/Dioxane will yield the final target, 4-(4-Bromo-2-chlorophenoxy)piperidine).

Step-by-step experimental workflow for the optimized etherification protocol.

References

• Master Organic Chemistry. The Williamson Ether Synthesis: SN2 vs E2 Competition. Retrieved from:[Link]

• ChemTalk. Williamson Ether Synthesis: Solvent Limitations and Side Products. Retrieved from:[Link]

• OrgoSolver. Williamson Ether Synthesis: SN2 Ether Formation + Traps. Retrieved from:[Link]

• Journal of Medicinal Chemistry (ACS). Development of a Series of Aryl Pyrimidine Kynurenine Monooxygenase Inhibitors. DOI: 10.1021/jm501708m. Retrieved from:[Link]

• Journal of Medicinal Chemistry (ACS). Discovery and Optimization of Biaryl Alkyl Ethers as a Novel Class of Highly Selective Inhibitors. DOI: 10.1021/acs.jmedchem.1c02135. Retrieved from:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. orgosolver.com [orgosolver.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. jk-sci.com [jk-sci.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]

Technical Support Center: Forced Degradation of 4-(4-Bromo-2-chlorophenoxy)piperidine HCl

Welcome to the Analytical Development Support Portal. This guide is designed for researchers and drug development professionals conducting stress testing and stability-indicating method (SIM) development for 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride .

Rather than simply listing generic ICH guidelines, this center synthesizes predictive toxicology, structural causality, and field-proven troubleshooting to ensure your analytical methods are scientifically rigorous and self-validating.

Predictive Liability Profiling: The Causality of Degradation

Before initiating wet-lab stress testing, we must evaluate the intrinsic structural liabilities of the molecule. Understanding the thermodynamic vulnerabilities dictates our analytical strategy and helps predict degradation pathways using both in silico models and empirical frameworks[1].

Table 1: Structural Liabilities & Predictive Degradation Profile

Functional Group	Chemical Liability	Est. Bond Dissociation Energy	Primary Degradation Pathway	ICH Stress Condition
Piperidine Ring (2° Amine)	High susceptibility to oxidation	C-N: ~73 kcal/mol	N-oxidation / N-hydroxylamine (+16 Da)	Oxidation (H₂O₂)
Aryl Bromide (C-Br)	Photolabile	C-Br: ~81 kcal/mol	Homolytic cleavage / Debromination (-79 Da)	Photolysis (UV/Vis)
Aryl Chloride (C-Cl)	Moderately stable	C-Cl: ~96 kcal/mol	Dechlorination (Secondary to debromination)	Photolysis (UV/Vis)
Alkyl-Aryl Ether	Acid-catalyzed cleavage	C-O: ~85 kcal/mol	Cleavage to phenol + piperidinol	Acidic Hydrolysis
Hydrochloride Salt	pH-dependent solubility	N/A	Free-basing and precipitation	Alkaline Hydrolysis

Troubleshooting & FAQs (Field-Proven Insights)

This section addresses specific, mechanistic anomalies you may encounter during the forced degradation of this compound.

Q: Why am I observing a mass loss of 79/81 Da exclusively in my photostability samples? A: This is a classic photolytic debromination. The C-Br bond dissociation energy (~81 kcal/mol) is significantly lower than the C-Cl bond (~96 kcal/mol). Under ICH Q1B UV exposure, the C-Br bond undergoes homolytic cleavage. The resulting aryl radical abstracts a hydrogen atom from the solvent (e.g., water or methanol), yielding 4-(2-chlorophenoxy)piperidine.

• Resolution: This is an intrinsic liability. To prevent this during standard handling, ensure all sample preparation is conducted under amber lighting and store solutions in actinic glassware.

Q: My alkaline stress samples (0.1 M NaOH) are turning cloudy immediately upon preparation. How do I achieve homogeneous degradation? A: You are observing a phase separation due to the salt form of the API. 4-(4-Bromo-2-chlorophenoxy)piperidine is supplied as a hydrochloride salt. Addition of a strong base neutralizes the HCl, generating the free base. The free base has drastically lower aqueous solubility and precipitates out. If the API is not in solution, it cannot undergo uniform hydrolytic degradation, leading to false-negative stability data.

• Resolution: Implement a co-solvent system. Prepare your stress samples in a 50:50 mixture of Water and Acetonitrile (or Methanol) to ensure the free base remains fully dissolved during the 60°C incubation.

Q: A major +16 Da degradant appears under oxidative stress (3% H₂O₂). Is this aromatic ring hydroxylation or piperidine N-oxidation? A: It is almost certainly N-oxidation. Secondary amines, such as the nitrogen in the piperidine ring, are highly vulnerable to oxidative stress, rapidly forming N-hydroxylamine or N-oxide species. This is a well-documented oxidative pathway for amine-containing drugs[2].

• Resolution: To analytically differentiate N-oxidation from aromatic hydroxylation, look at the chromatography. N-oxides are highly polar and will exhibit a significant retention time shift (eluting much earlier on reversed-phase LC) compared to the parent. Furthermore, MS/MS fragmentation of N-oxides typically shows a characteristic neutral loss of oxygen (-16 Da).

Q: Extreme acidic stress (1M HCl, 80°C) is yielding two entirely new fragments. What is the mechanism? A: You have forced the cleavage of the alkyl-aryl ether linkage. While diaryl ethers are generally robust, alkyl-aryl ethers can undergo cleavage under harsh acidic conditions at elevated temperatures. Protonation of the ether oxygen creates a leaving group, allowing nucleophilic attack to yield 4-bromo-2-chlorophenol and 4-hydroxypiperidine. This aligns with known hydrolytic vulnerabilities of piperidine moieties under severe stress[3].

• Resolution: If this cleavage results in >20% degradation, your stress conditions are too harsh. Dilute the acid to 0.1 M HCl and reduce the temperature to 60°C to maintain the ICH target of 5–20% degradation, ensuring you are observing primary, relevant degradation pathways rather than secondary destruction[4].

Standardized Forced Degradation Protocol

To ensure self-validating results, every stress condition must be paired with a neutralization/quenching step. This prevents on-column degradation during LC-MS analysis and ensures accurate mass balance calculations.

Table 2: ICH Q1A/Q1B Aligned Stress Matrix & Quenching Strategy

Stress Type	Reagent / Condition	Temp & Time	Quenching Agent (Crucial Step)
Acidic	0.1 M HCl (in 50% ACN)	60°C for 24 hrs	Neutralize with equal volume 0.1 M NaOH
Alkaline	0.1 M NaOH (in 50% ACN)	60°C for 24 hrs	Neutralize with equal volume 0.1 M HCl
Oxidative	3% H₂O₂ (in 50% ACN)	Ambient for 24 hrs	Quench with 10% Sodium Metabisulfite
Thermal	Solid API	80°C for 7 days	N/A (Dissolve directly in diluent)
Photolytic	Solution & Solid (ICH Q1B)	1.2M lux hrs + 200 Wh/m²	N/A (Analyze immediately)

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1.0 mg/mL stock solution of 4-(4-Bromo-2-chlorophenoxy)piperidine HCl in 50:50 Acetonitrile:Water.

• Stress Application: Aliquot 1 mL of the stock into 5 separate vials. Apply the reagents and conditions specified in Table 2. Prepare a control sample (stored at 4°C in the dark).

• Quenching (Self-Validation): At the end of the time point, immediately apply the quenching agent. Failure to quench H₂O₂ will result in continuous oxidation inside the autosampler, invalidating your kinetics.

• Dilution: Dilute all samples to a final target concentration of 0.1 mg/mL using the mobile phase starting conditions.

• Analysis: Analyze via UHPLC-PDA-HRMS. Calculate the mass balance by summing the peak area of the remaining parent compound and all degradants (corrected for relative response factors) against the unstressed control[4].

Visual Workflows & Mechanistic Pathways

Mechanistic degradation pathways of the API under ICH Q1A/Q1B stress conditions.

Standardized forced degradation and analytical workflow for method development.

References

• Resolvemass. Forced Degradation Study and Impurity Characterization of Alectinib. Retrieved from[Link]

• MDPI. A Risk-Based Framework for Hospital Compounding: Integrating Degradation Mechanisms and Predictive Toxicology. Retrieved from [Link]

• ACS Publications. In Silico Prediction of Pharmaceutical Degradation Pathways: A Benchmarking Study Using the Software Program Zeneth. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. resolvemass.ca [resolvemass.ca]
• 3. A Risk-Based Framework for Hospital Compounding: Integrating Degradation Mechanisms and Predictive Toxicology [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: HPLC Impurity Profiling of 4-(4-Bromo-2-chlorophenoxy)piperidine Hydrochloride

Welcome to the Technical Support Center. This guide is designed for analytical scientists, researchers, and drug development professionals tasked with developing robust, stability-indicating HPLC methods for 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride .

Due to its structural properties—a highly basic secondary amine (piperidine ring, pKa ~9.5) coupled with a strongly hydrophobic, electron-withdrawing halogenated aromatic ether—this compound presents unique chromatographic challenges. This guide synthesizes field-proven methodologies, mechanistic troubleshooting, and regulatory compliance standards to help you achieve accurate impurity profiling.

Troubleshooting Workflow

The following diagnostic diagram outlines the primary challenges encountered during the method development for this compound and the mechanistic solutions required to resolve them.

Figure 1: Logical troubleshooting workflow for resolving peak tailing and selectivity issues.

Frequently Asked Questions (Troubleshooting Guide)

Q: Why does the main peak of 4-(4-Bromo-2-chlorophenoxy)piperidine exhibit severe tailing (Tf > 2.0) on a standard C18 column? A: The piperidine moiety is a secondary amine with a pKa of approximately 9.5, meaning it is fully protonated under typical reversed-phase conditions. Standard silica-based C18 columns contain residual, unreacted silanol groups (pKa ~4.5). At mid-to-high pH, these silanols ionize and undergo strong secondary ion-exchange interactions with the basic piperidine nitrogen, leading to asymmetric peak broadening and severe tailing [1, 2]. Troubleshooting Action: Lower the mobile phase pH to ≤ 2.5 using a phosphate buffer or trifluoroacetic acid (TFA) to fully protonate and neutralize the silanol groups. If tailing persists, introduce 0.1% Triethylamine (TEA) into the mobile phase. TEA acts as a competitive sacrificial base, binding to the active silanol sites and shielding the API [2, 3].

Q: How can I resolve the dehalogenated impurity, 4-(2-chlorophenoxy)piperidine, from the main API peak? A: During the synthesis of the starting material 4-bromo-2-chlorophenol [4], dehalogenated by-products can form and carry over into the final API. Separating the de-bromo impurity from the API is challenging on an alkyl-chain C18 column because the hydrophobic difference is minimal. Troubleshooting Action: Switch to a Phenyl-Hexyl stationary phase. The electron-withdrawing halogens (Br, Cl) on the API's aromatic ring significantly alter its π-electron density. A phenyl-hexyl column leverages π-π interactions, providing superior selectivity for halogenated aromatics compared to purely hydrophobic C18 columns.

Q: What are the regulatory thresholds for reporting and qualifying these impurities? A: According to ICH Q3A(R2) guidelines, for a drug substance with a maximum daily dose of ≤ 2g/day, the reporting threshold for impurities is 0.05% [5]. Any impurity, such as unreacted 4-bromo-2-chlorophenol, present at or above the identification threshold of 0.10% (or 1.0 mg/day intake, whichever is lower) must be formally identified and toxicologically qualified [5].

Validated Experimental Protocols

To ensure a self-validating system that guarantees reproducibility and accuracy, follow these step-by-step methodologies for sample preparation and chromatographic analysis.

Protocol A: Preparation of System Suitability and Spiked Impurity Samples

• Diluent Preparation: Mix HPLC-grade Water and Acetonitrile in a 50:50 (v/v) ratio. Causality: Matching the diluent to the initial mobile phase conditions prevents sample solvent mismatch, which can cause early-eluting peak distortion and fronting [1].

• Standard Stock Solution: Accurately weigh 10.0 mg of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride and dissolve it in 10.0 mL of diluent to yield a 1.0 mg/mL solution.

• Impurity Spiking: Spike the stock solution with 4-bromo-2-chlorophenol and 4-(2-chlorophenoxy)piperidine reference standards to a final concentration of 0.1% w/w (1.0 µg/mL) relative to the API.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter. Causality: PTFE is utilized because nylon filters can non-specifically bind highly hydrophobic halogenated compounds, leading to inaccurate quantitation and low recovery rates.

Protocol B: Optimized RP-HPLC Method for Impurity Profiling

• Column Selection: Install a high-purity Phenyl-Hexyl column (150 x 4.6 mm, 3.5 µm).

• Mobile Phase A (Aqueous Buffer): Dissolve 2.72 g of Potassium Dihydrogen Phosphate in 1000 mL of HPLC-grade water (20 mM). Add 1.0 mL of Triethylamine (TEA) (0.1% v/v). Adjust the pH precisely to 2.5 ± 0.05 using dilute Phosphoric Acid. Filter through a 0.45 µm membrane.

• Mobile Phase B (Organic Modifier): Prepare a 50:50 (v/v) mixture of Methanol and Acetonitrile. Causality: Methanol provides critical hydrogen-bonding selectivity for the ether oxygen, while Acetonitrile maintains low system backpressure and sharpens peak shapes.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-15 min: 20% → 70% B (Linear Ramp)

  • 15-20 min: 70% B (Hold)

  • 20-21 min: 70% → 20% B

  • 21-25 min: 20% B (Re-equilibration)

• Instrument Parameters: Set the flow rate to 1.0 mL/min, column compartment temperature to 40°C (to improve mass transfer kinetics and peak efficiency), and UV detection wavelength to 225 nm (optimal for the halogenated phenoxy chromophore).

Quantitative Data & System Suitability

The table below summarizes the expected chromatographic performance using the optimized protocol. System suitability requires a resolution (Rs) > 2.0 between the API and Impurity A, and a tailing factor (Tf) ≤ 1.5 for the API peak.

Peak Identity	Retention Time (min)	Relative Retention Time (RRT)	Resolution (Rs)	Tailing Factor (Tf)	Limit of Quantitation (LOQ)
4-Hydroxypiperidine (Starting Material)	3.2	0.25	-	1.1	0.02%
4-(2-Chlorophenoxy)piperidine (Impurity A / De-bromo)	10.8	0.84	3.5	1.2	0.03%
4-(4-Bromo-2-chlorophenoxy)piperidine (API)	12.8	1.00	-	1.1	0.02%
4-Bromo-2-chlorophenol (Starting Material)	16.5	1.29	6.2	1.0	0.01%
4-(4-Bromo-2-chlorophenoxy)pyridine (Impurity B / Oxidation)	18.2	1.42	4.1	1.1	0.03%

References

• BenchChem Technical Support Team. "Technical Support Center: HPLC Analysis of Basic Compounds and Their Derivatives." BenchChem.

• "HPLC Method Development - A Review." International Journal of Pharmaceutical Research and Applications (IJPRA), Oct 2015. 1

• "Steps involved in HPLC Method Development." Asian Journal of Pharmaceutical Research.2

• "4-Bromo-2-chlorophenol 99 3964-56-5." Sigma-Aldrich.

• "ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2)." International Council for Harmonisation, Oct 2006. 3

Sources

• 1. ijprajournal.com [ijprajournal.com]
• 2. asianjpr.com [asianjpr.com]
• 3. database.ich.org [database.ich.org]

Technical Support Center: Troubleshooting HPLC Peak Tailing for Piperidine Compounds

Welcome to the Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals facing chromatographic challenges with highly basic secondary amines, specifically piperidine and its derivatives.

Diagnostic Workflow: Piperidine Peak Tailing

Use the following decision tree to systematically diagnose and resolve peak asymmetry. A self-validating system requires checking the Peak Asymmetry factor (As) after each intervention to confirm causality.

Caption: Systematic troubleshooting workflow for resolving piperidine peak tailing in HPLC.

Frequently Asked Questions (FAQs) & Mechanistic Insights

Q1: Why do piperidine compounds exhibit severe peak tailing on standard C18 columns? A1: Piperidine is a highly basic secondary amine with a pKa of approximately 11. In reversed-phase HPLC, peak tailing for basic compounds is primarily caused by secondary ion-exchange interactions (1)[1]. While the hydrophobic carbon chain of the analyte interacts with the C18 stationary phase, the positively charged (protonated) amine group strongly interacts with negatively charged (ionized) residual silanol groups (Si-O⁻) on the silica surface (2)[2]. This creates a "mixed-mode" retention mechanism where some molecules are retained longer than others, resulting in an asymmetric, tailing peak where the asymmetry factor (As) is greater than 1.5[1][2].

Q2: How does mobile phase pH optimization resolve this issue? A2: Adjusting the pH alters the ionization state of either the silanol groups or the piperidine analyte, neutralizing the ionic attraction:

• Low-pH Strategy (pH ≤ 3.0): At this pH, the acidic silanol groups on the silica surface become fully protonated (Si-OH), suppressing their ability to interact with the basic analyte (3)[3].

• High-pH Strategy (pH > 10.5): At a pH above the analyte's pKa, the piperidine molecule becomes deprotonated and neutral. However, standard silica dissolves at high pH, so this strategy strictly requires Hybrid Silica-Organic columns.

Q3: If pH adjustment isn't enough, what mobile phase additives can I use? A3: You can add a competing base, or "silanol masking agent," such as Triethylamine (TEA) at concentrations of 5–20 mM[1][3]. TEA is a small, highly basic molecule that aggressively binds to the active silanol sites, effectively masking them from the piperidine analyte. Caution: Silanol suppressors can accelerate the hydrolysis of the stationary phase and end-capping, potentially shortening column lifetime (4)[4].

Q4: When should I consider switching my stationary phase? A4: If mobile phase optimization fails or if method robustness is compromised by additives, a column switch is necessary. Modern "Type B" silica columns, which have ultra-low metal content and extensive end-capping, significantly reduce free silanol activity[3]. For severe tailing, Polar-Embedded columns (which shield analytes from residual silanols) or Hybrid Silica-Organic columns (which allow high-pH operation) are the definitive solutions[1].

Quantitative Data: Impact of Column and Mobile Phase Selection

The following table summarizes the expected impact of various chromatographic parameters on the peak asymmetry (As) of piperidine compounds. An ideal peak has an As value between 1.0 and 1.2.

Column Type	Mobile Phase Condition	Expected Asymmetry (As)	Mechanistic Outcome
Standard C18 (Type A)	Neutral pH (pH 7.0)	> 2.5 (Severe Tailing)	Maximum ion-exchange interaction between protonated amine and ionized silanols.
Standard C18 (Type A)	Low pH (pH 2.5)	1.5 - 2.0 (Moderate)	Silanols are protonated, but significant secondary interactions still occur.
Standard C18 (Type A)	Neutral pH + 10 mM TEA	1.2 - 1.5 (Acceptable)	TEA acts as a competing base, masking active silanol sites.
End-Capped C18 (Type B)	Low pH (pH 2.5)	1.2 - 1.5 (Acceptable)	Reduced silanol activity and suppressed ionization improve peak shape.
Polar-Embedded C18	Neutral pH (pH 7.0)	1.1 - 1.3 (Good)	Embedded polar groups sterically and electronically shield residual silanols.
Hybrid Silica-Organic	High pH (pH 11.0)	< 1.2 (Excellent)	Piperidine is fully deprotonated (neutral); column matrix remains stable.

Data synthesized from standard chromatographic behavior of basic amines on varying stationary phases[1].

Experimental Protocols

Protocol A: Silanol Masking via Competing Base (TEA Addition)

Use this protocol when constrained to standard silica columns at mid-range pH. This is a self-validating protocol: if peak shape improves upon TEA addition, silanol interaction is confirmed as the root cause.

Step-by-Step Methodology:

• Prepare Aqueous Phase: Measure 1 Liter of HPLC-grade water (or your designated aqueous buffer, e.g., 25 mM Potassium Dihydrogen Phosphate).

• Add Competing Base: Add Triethylamine (TEA) to the aqueous mobile phase to achieve a final concentration of 0.1% - 0.5% v/v (approximately 7 - 35 mM)[1].

• Adjust pH: The addition of TEA will significantly raise the pH. Carefully titrate the solution with an appropriate acid (e.g., Phosphoric acid for UV detection, Formic acid for LC-MS) back to your target pH (e.g., pH 3.0 or 7.0)[1].

• Filter and Degas: Filter the aqueous phase through a 0.22 µm membrane to remove particulates and degas thoroughly.

• Equilibrate: Flush the column with the modified mobile phase for at least 20 column volumes. This step is critical to ensure the TEA has fully saturated the active silanol sites before injecting the piperidine sample.

Protocol B: High-pH Analysis using a Hybrid Column

Use this protocol for the ultimate resolution of piperidine tailing by neutralizing the analyte.

Step-by-Step Methodology:

• Column Selection: Install a Hybrid Silica-Organic column rated for pH stability up to 12.

• Prepare High-pH Buffer: Prepare a 10 mM Ammonium Bicarbonate buffer in HPLC-grade water.

• Adjust pH: Adjust the buffer to pH 11.0 using Ammonium Hydroxide. Note: Ensure your HPLC system pump seals and rotor seals are compatible with high pH.

• Prepare Organic Phase: Use HPLC-grade Acetonitrile or Methanol.

• Chromatographic Run: Run an isocratic or gradient method at a flow rate of 1.0 mL/min. At pH 11, the piperidine (pKa ~11) will be largely deprotonated, eliminating ionic interactions and yielding a sharp, symmetrical peak (As < 1.2).

• Post-Run Wash: After analysis, flush the column with a neutral mixture of Water/Acetonitrile to prolong column life.

References

• Element Lab Solutions. "Peak Tailing in HPLC."2

• Phenomenex. "How to Reduce Peak Tailing in HPLC?"3

• Phenomenex. "Overcoming Peak Tailing of Basic Analytes: Silica Type A Stationary Phases RP."4

• BenchChem. "Technical Support Center: Resolving Peak Tailing in Chromatography of Piperidine Compounds."1

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]

Technical Support Center: Scale-Up Synthesis of 4-(4-Bromo-2-chlorophenoxy)piperidine Hydrochloride

Introduction

Welcome to the technical support guide for the synthesis of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride. This molecule is a key building block in the development of various pharmaceutical agents. While its synthesis appears straightforward on paper, transitioning from laboratory scale to pilot plant or manufacturing scale introduces significant challenges that can impact yield, purity, and operational safety.

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth, field-proven insights into overcoming common hurdles in the multi-step synthesis of this compound. We will dissect the critical aspects of the process, from reaction optimization to impurity control and final product isolation, ensuring you have the knowledge to execute a robust and scalable synthesis.

Common Synthetic Pathway Overview

The most prevalent and scalable route involves a three-step process:

• Williamson Ether Synthesis: Formation of the ether linkage between an N-protected 4-hydroxypiperidine and a substituted phenol.

• N-Deprotection: Removal of the protecting group (commonly a tert-butoxycarbonyl, or Boc group) under acidic conditions.

• Salt Formation & Purification: Conversion to the hydrochloride salt and purification to meet final specifications.

Caption: Overall synthetic workflow for the target molecule.

Frequently Asked Questions (FAQs)

Q1: What is the most critical step to control during scale-up?

A: The Williamson ether synthesis (Step 1) is unequivocally the most critical stage. Its success dictates the impurity profile for the entire process. At scale, challenges include managing reaction exotherms, ensuring efficient mixing of heterogeneous mixtures (e.g., solid K₂CO₃ in a solvent), and preventing side reactions. The choice of base and solvent is a crucial decision with significant safety and purification implications.

Q2: Which base is recommended for the Williamson ether synthesis at an industrial scale?

A: While sodium hydride (NaH) is highly effective in the lab, it is often avoided at scale due to the evolution of flammable hydrogen gas and the hazards associated with quenching unreacted NaH. The preferred choice for scale-up is often potassium carbonate (K₂CO₃) or, if cost permits, cesium carbonate (Cs₂CO₃). K₂CO₃ is less reactive, safer to handle, and generates non-hazardous byproducts, though it may require higher temperatures and longer reaction times.

Q3: What are the primary safety concerns associated with this synthesis?

A: Key safety concerns include:

• Handling of Reactants: 4-bromo-2-chlorophenol is corrosive and toxic. Appropriate Personal Protective Equipment (PPE) is mandatory.

• Thermal Runaway: The ether synthesis can be exothermic. Proper heat management and controlled reagent addition are critical to prevent a thermal runaway.

• Pressure Build-up: The Boc deprotection step liberates gaseous byproducts (isobutylene, CO₂). The reactor must be properly vented to handle the off-gassing, especially during the acid addition phase.[1]

• Corrosive Reagents: Both the acid used for deprotection (e.g., HCl, TFA) and the final hydrochloride product are corrosive. Materials of construction for reactors and handling equipment must be compatible.

Q4: What are the advantages of using HCl in dioxane/isopropanol versus Trifluoroacetic Acid (TFA) for Boc deprotection at scale?

A: While TFA is effective, it is expensive and highly corrosive, making it less suitable for large-scale production. A solution of hydrogen chloride in a solvent like dioxane, isopropanol, or methanol is the industry standard.[2] This approach is more cost-effective and the resulting hydrochloride salt of the product often precipitates directly from the reaction mixture, simplifying isolation. However, care must be taken to control the stoichiometry to avoid potential side reactions with other functional groups.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Low Yield or Stalled Reaction in Williamson Ether Synthesis

Q: My reaction yield is poor (<70%), and HPLC analysis shows a significant amount of unreacted N-Boc-4-hydroxypiperidine. What went wrong?

A: This is a common scale-up issue often related to the base, solvent, or reaction conditions. The Williamson ether synthesis is an SN2 type reaction, which can be sluggish with sterically hindered substrates or insufficiently nucleophilic alkoxides.[3][4][5]

Potential Causes & Solutions:

• Ineffective Deprotonation:

  • Cause: The alkoxide of N-Boc-4-hydroxypiperidine is not being formed efficiently. This can be due to low-quality or wet base (especially K₂CO₃), or insufficient base stoichiometry.

  • Solution:

    • Verify Base Quality: Use finely powdered, anhydrous K₂CO₃. Consider drying it in an oven before use.

    • Increase Stoichiometry: Increase the base to 1.5-2.0 equivalents to ensure complete deprotonation.

    • Phase-Transfer Catalyst: For heterogeneous reactions with K₂CO₃, adding a phase-transfer catalyst (e.g., tetrabutylammonium bromide, TBAB) can significantly improve the reaction rate.

• Presence of Water:

  • Cause: Water in the reaction medium will quench the generated alkoxide and can hydrolyze the starting materials. Solvents like DMF are hygroscopic.

  • Solution: Use anhydrous grade solvents. If necessary, dry the solvent over molecular sieves before use.[6]

• Suboptimal Temperature:

  • Cause: Reactions with K₂CO₃ are often slower and require more thermal energy than with stronger bases like NaH.

  • Solution: Gradually increase the reaction temperature. Monitor the reaction by HPLC every 2-4 hours. A typical range for K₂CO₃ in DMF is 80-110 °C. Be mindful that high temperatures (>120 °C) can lead to DMF decomposition and side-product formation.[7]

Caption: Troubleshooting logic for low reaction yield.

Issue 2: Difficult Purification and Formation of Colored Impurities

Q: The crude product after work-up is a dark, oily residue that is difficult to purify. What causes this discoloration and how can I improve the product quality?

A: Dark coloration often indicates the formation of degradation or oxidation byproducts, a common issue when reactions are run at elevated temperatures for extended periods.

Potential Causes & Solutions:

• Solvent Decomposition:

  • Cause: Dimethylformamide (DMF) can decompose at high temperatures, especially in the presence of a base, to form dimethylamine and carbon monoxide. Dimethylamine can react with other components to form colored impurities.

  • Solution: Maintain the reaction temperature below 120 °C. Consider alternative high-boiling point polar aprotic solvents like DMSO or N-Methyl-2-pyrrolidone (NMP), but always verify their stability under your specific reaction conditions.

• Oxidation of Phenolic Species:

  • Cause: The starting phenol or the product can be susceptible to oxidation, especially at high temperatures if air is present in the reactor headspace.

  • Solution: Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). A nitrogen blanket is standard practice in scale-up operations to prevent both oxidation and the ingress of moisture.

• Work-up Issues:

  • Cause: During the aqueous work-up, incomplete phase separation or the formation of emulsions can trap impurities in the organic layer.

  • Solution:

    • Break Emulsions: Add brine (saturated aqueous NaCl solution) to the wash to increase the ionic strength of the aqueous phase, which often helps break emulsions.

    • Efficient Extraction: Ensure pH control during extraction. The Boc-protected intermediate is neutral and should remain in the organic phase.[8]

Issue 3: Incomplete Deprotection or Formation of Byproducts

Q: During the Boc-deprotection step, I am observing either incomplete reaction or the formation of an unexpected impurity. How can I resolve this?

A: Incomplete deprotection is typically due to insufficient acid or the presence of water. Side reactions can occur if the conditions are too harsh or if the substrate contains other acid-sensitive groups.

Potential Causes & Solutions:

• Incomplete Reaction:

  • Cause: The most common cause is an insufficient amount of acid. The acid is consumed both to catalyze the deprotection and to neutralize the basic piperidine nitrogen.

  • Solution: Ensure at least 2.0 equivalents of HCl are used relative to the substrate. On a large scale, using gaseous HCl bubbled through the solution (with careful mass flow control) or a standardized solution of HCl in a compatible solvent is recommended. Monitor the reaction for the complete disappearance of the starting material.

• Side-Product Formation:

  • Cause: The carbocation intermediate (t-butyl cation) formed during deprotection can alkylate electron-rich aromatic rings. While the target aromatic ring is deactivated, this cation can react with other species or itself.

  • Solution:

    • Use a Scavenger: Add a scavenger like anisole or triethylsilane to the reaction mixture. These compounds will trap the t-butyl cation, preventing it from participating in side reactions.

    • Control Temperature: Run the deprotection at a lower temperature (0 °C to room temperature) to minimize the rate of side reactions.

Experimental Protocols

Protocol 1: Scale-Up Williamson Ether Synthesis

This protocol is designed for a ~100 g scale synthesis and focuses on using safer, scalable reagents.

• Reactor Setup: Equip a 2 L jacketed glass reactor with a mechanical overhead stirrer, thermocouple, condenser, and a nitrogen inlet.

• Reagent Charge: Charge the reactor with N-Boc-4-hydroxypiperidine (100 g, 0.497 mol, 1.0 eq.), 4-bromo-2-chlorophenol (113.5 g, 0.547 mol, 1.1 eq.), finely powdered anhydrous potassium carbonate (103 g, 0.745 mol, 1.5 eq.), and anhydrous N,N-Dimethylformamide (DMF, 500 mL).

• Inerting: Purge the reactor headspace with nitrogen for 15 minutes. Maintain a gentle positive pressure of nitrogen throughout the reaction.

• Reaction: Begin stirring and heat the reactor jacket to 90-95 °C. Monitor the internal temperature. Maintain the reaction at this temperature for 12-18 hours.

• Reaction Monitoring: After 12 hours, take a sample from the reaction mixture, dilute it with acetonitrile/water, and analyze by HPLC to check for the consumption of N-Boc-4-hydroxypiperidine (<2% remaining is considered complete).

• Work-up:

  • Cool the reaction mixture to 20-25 °C.

  • Slowly add water (1 L) to the stirred mixture. Be aware of potential exotherms.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (2 x 500 mL).

  • Combine the organic layers and wash with water (2 x 500 mL) and then with brine (1 x 500 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Boc-protected intermediate as an oil or waxy solid.

Protocol 2: Boc-Deprotection and Hydrochloride Salt Formation

• Reactor Setup: Use a clean, dry 2 L reactor equipped with a stirrer, thermocouple, and a gas inlet connected to an HCl cylinder (or an addition funnel for HCl solution). Ensure the outlet is connected to a scrubber (e.g., a beaker with NaOH solution) to neutralize excess HCl gas.

• Dissolution: Dissolve the crude Boc-protected intermediate from Protocol 1 in isopropanol (IPA, 1 L). Cool the solution to 10-15 °C using a chiller on the reactor jacket.

• Acidification: Slowly bubble gaseous HCl through the solution via a dip tube. Monitor the temperature and ensure it does not exceed 25 °C. Alternatively, add a 4M solution of HCl in dioxane (approx. 275 mL, 1.1 mol, ~2.2 eq.) dropwise.

• Precipitation & Reaction: The hydrochloride salt of the product will begin to precipitate as a white solid. Stir the resulting slurry at 20-25 °C for 2-4 hours.

• Reaction Monitoring: Monitor the deprotection by TLC or HPLC to confirm the absence of the Boc-protected starting material.

• Isolation:

  • Filter the slurry through a Büchner funnel.

  • Wash the filter cake with cold isopropanol (2 x 200 mL) to remove residual impurities.

  • Dry the solid product in a vacuum oven at 50-60 °C until a constant weight is achieved. This yields the crude 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride.

Protocol 3: Purification by Recrystallization

• Solvent Selection: A common solvent system for recrystallizing this type of salt is a mixture of an alcohol (like ethanol or isopropanol) and water, or an alcohol and a less polar co-solvent like methyl tert-butyl ether (MTBE). The optimal system should be determined on a small scale first.[9]

• Dissolution: In a clean reactor, suspend the crude hydrochloride salt in a minimal amount of hot ethanol (e.g., 3-4 volumes). Stir and heat to reflux until all the solid dissolves. If needed, add a small amount of water dropwise to aid dissolution.

• Hot Filtration (Optional): If insoluble particulate matter is present, perform a hot filtration through a pre-heated filter to remove it.

• Crystallization: Slowly cool the clear solution to room temperature, then further cool to 0-5 °C in an ice bath. The product should crystallize out.

• Isolation & Drying: Filter the purified crystals, wash with a small amount of the cold recrystallization solvent, and dry under vacuum as described in Protocol 2.

Data Summary

Table 1: Comparison of Conditions for Williamson Ether Synthesis

Parameter	Condition A	Condition B (Recommended for Scale-Up)	Condition C
Base	NaH (1.2 eq.)	K₂CO₃ (1.5 eq.)	Cs₂CO₃ (1.2 eq.)
Solvent	Anhydrous THF	Anhydrous DMF	Anhydrous Acetonitrile
Temperature	25-60 °C	90-95 °C	80 °C
Time	4-6 hours	12-18 hours	8-12 hours
Yield (Typical)	>95%	85-92%	>95%
Scale-Up Safety	Poor (H₂ evolution)	Excellent	Good (Cost is a factor)
Work-Up	Hazardous quench	Straightforward	Straightforward

References

• Aapptec Peptides. (n.d.). N-Terminal Deprotection; Boc removal. Retrieved from [Link]

• Drug Development and Delivery. (2026, January 5). PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities. Retrieved from [Link]

• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

• DTIC. (2025, June 4). Piperidine Synthesis. Retrieved from [Link]

• International Journal of Pharmaceutical Science Invention. (2016, August 15). Synthesis of Novel Piperidine Compounds As Anticholinesterase Agents. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• National Institutes of Health. (2024, April 25). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Retrieved from [Link]

• Google Patents. (n.d.). CN104628625A - Synthesis method of N-boc-4-hydroxypiperidine.

• askIITians. (2025, March 4). Illustrate with examples the limitations of Williamson's synthesis for the preparation of certain types of ethers. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 14). 9.6: Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Retrieved from [Link]

• Rasayan Journal of Chemistry. (n.d.). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Retrieved from [Link]

• Scripps Research. (2024, December 20). New modular strategy reduces piperidine synthesis steps for pharmaceuticals. Retrieved from [Link]

• Virginia Commonwealth University. (n.d.). PROCESS DEVELOPMENT FOR THE SYNTHESES OF ESSENTIAL MEDICINES IN CONTINUOUS FLOW. Retrieved from [Link]

• Eastern Mediterranean University. (2023, July 4). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

• MDPI. (2023, December 21). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Retrieved from [Link]

• National Institutes of Health. (n.d.). SEPARATION AND PURIFICATION OF TWO MINOR COMPOUNDS FROM RADIX ISATIDIS BY INTEGRATIVE MPLC AND HSCCC WITH PREPARATIVE HPLC. Retrieved from [Link]

• ResearchGate. (2020, April 24). (PDF) Synthesis of 4-(5-Bromo-4-Hydroxyphenyl-3-Methoxy)-2-Butanone and the Activity Test as Fruit Flies Attractant. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to a Known Antagonist and a Novel Compound: Ketanserin vs. 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of neuropharmacology, the robust characterization of novel chemical entities against well-established standards is a cornerstone of drug discovery. This guide provides a detailed comparison between ketanserin, a classic and extensively studied serotonin 5-HT2A receptor antagonist, and 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride, a novel compound with a structurally suggestive piperidine moiety but currently lacking pharmacological characterization.

This document is structured not as a direct data-to-data comparison, which is precluded by the absence of public data on 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride, but as a roadmap. We will first delineate the known pharmacological profile of ketanserin as a benchmark. Subsequently, we will present a comprehensive, step-by-step experimental workflow designed to elucidate the pharmacological properties of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride, thereby enabling a future, direct comparison.

Section 1: The Established Profile of Ketanserin

Ketanserin, discovered in 1980, was the first selective 5-HT2A receptor antagonist identified.[1] Its discovery was a significant milestone in understanding the role of the serotonin system in various physiological processes.

Mechanism of Action and Receptor Binding Profile

Ketanserin functions primarily as a selective antagonist at serotonin 5-HT2A receptors.[2][3] However, its pharmacological profile is not entirely specific. It also exhibits significant affinity for and antagonism at α1-adrenergic receptors and, to a lesser extent, histamine H1 receptors.[1][2] This multi-target engagement is crucial to understanding its overall physiological effects.

The binding of [3H]ketanserin has been used extensively as a radioligand to label 5-HT2A receptors in brain tissue.[4] However, it's noteworthy that in human and pig brain membranes, [3H]ketanserin can also bind to α1-adrenoceptors, indicating a degree of limited selectivity in these tissues.

Below is a summary of the reported binding affinities (Ki) for ketanserin at its primary targets. It is important to note that these values can vary between studies depending on the experimental conditions, such as the radioligand used and the tissue or cell line preparation.

Target	Reported Ki (nM)	Reference
Human 5-HT2A Receptor	0.45 - 3.5	[5][6][7]
Rat α1A-Adrenergic Receptor	10	[6]
Human H1 Histamine Receptor	~30	[8]

Functional Activity

Functionally, ketanserin acts as an antagonist, blocking the downstream signaling cascades initiated by the binding of serotonin to the 5-HT2A receptor. The 5-HT2A receptor is a Gq/11-coupled G-protein coupled receptor (GPCR), and its activation leads to the hydrolysis of inositol phosphates and a subsequent increase in intracellular calcium ([Ca2+]).[2][9] Ketanserin effectively blocks these serotonin-induced responses.[10]

Historical and Research Applications

Historically, ketanserin was developed and used as an antihypertensive agent, with its vasodilatory effects attributed to both its 5-HT2A and α1-adrenergic antagonism.[1][9][11] While it is no longer widely marketed for this indication, it remains an invaluable tool in scientific research for studying the serotonin system, particularly the 5-HT2 receptor family.[1] It has also been investigated for other conditions such as Raynaud's phenomenon.[12]

Section 2: A Proposed Experimental Workflow for the Characterization of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride

Given the piperidine scaffold, which is a common feature in many centrally active compounds, and the presence of a halogenated phenoxy group, it is plausible that 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride may interact with monoaminergic GPCRs.[13][14] The following experimental plan outlines a systematic approach to determine its pharmacological profile and enable a robust comparison with ketanserin.

Step 1: In Silico and Physicochemical Analysis

Before embarking on in vitro experiments, an initial computational and physicochemical characterization can provide valuable insights.

• Structural Similarity Analysis: Compare the 3D structure of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride with known ligands for various GPCRs to predict potential targets.

• Physicochemical Profiling: Determine properties such as solubility, lipophilicity (LogP), and pKa. These parameters are crucial for designing in vitro assays and for predicting potential pharmacokinetic behavior.

Step 2: Primary Target Identification and Affinity Determination using Radioligand Binding Assays

The initial in vitro screening should focus on determining the binding affinity of the compound at the primary targets of ketanserin and other related receptors.

This protocol describes a method to determine the binding affinity (Ki) of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride for the 5-HT2A, α1-adrenergic, and H1 histamine receptors.

• Membrane Preparation:

  • Homogenize a suitable tissue source (e.g., rat frontal cortex for 5-HT2A and α1 receptors, or cells stably expressing the human recombinant receptors) in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspension in fresh buffer and repeat the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration using a standard method like the BCA assay.[12][15]

• Binding Assay:

  • In a 96-well plate, combine the membrane preparation, a specific radioligand at a concentration close to its dissociation constant (Kd), and a range of concentrations of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride.

    • For 5-HT2A receptors, [3H]ketanserin is a common choice.[16]

    • For α1-adrenergic receptors, [3H]prazosin can be used.

    • For H1 histamine receptors, [3H]pyrilamine is a suitable radioligand.

  • To determine non-specific binding, a separate set of wells should contain a high concentration of a known, non-labeled antagonist for the respective receptor (e.g., unlabeled ketanserin for 5-HT2A).

  • Incubate the plates to allow the binding to reach equilibrium.

• Filtration and Quantification:

  • Rapidly filter the contents of each well through a glass fiber filtermat to separate the bound from the unbound radioligand.

  • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of the test compound by subtracting the non-specific binding from the total binding.

  • Plot the specific binding against the logarithm of the test compound concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific radioligand binding) from the competition curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[17]

Caption: Workflow for a competitive radioligand binding assay.

Step 3: Functional Characterization of Receptor Activity

Should binding be observed, the next critical step is to determine the functional consequence of this binding – is the compound an agonist, antagonist, or inverse agonist?

This protocol is suitable for assessing the functional activity at Gq-coupled receptors like the 5-HT2A receptor.[1][18]

• Cell Culture and Plating:

  • Culture cells stably expressing the human 5-HT2A receptor (e.g., HEK293 or CHO cells) in appropriate media.

  • Plate the cells in a 96-well, black-walled, clear-bottom plate and allow them to adhere overnight.

• Dye Loading:

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. This is typically done in a buffer solution for a specific duration at 37°C.

• Compound Addition and Measurement:

  • To assess antagonist activity, pre-incubate the cells with a range of concentrations of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride.

  • Place the plate in a fluorescence plate reader (e.g., a FLIPR or FlexStation).

  • Initiate fluorescence reading and then add a known 5-HT2A receptor agonist (e.g., serotonin or DOI) at a concentration that elicits a submaximal response (EC80).

  • To assess for agonist activity, add a range of concentrations of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride directly to the dye-loaded cells without pre-incubation with an agonist.

  • Continuously measure the fluorescence intensity over time to monitor changes in intracellular calcium concentration.

• Data Analysis:

  • For antagonist activity, plot the agonist-induced fluorescence response against the logarithm of the test compound concentration to determine the IC50 value.

  • For agonist activity, plot the fluorescence response against the logarithm of the test compound concentration to determine the EC50 value (concentration for half-maximal response) and the Emax (maximal effect).

Caption: Simplified 5-HT2A receptor signaling pathway.

This assay provides a more direct measure of G-protein activation and can differentiate between agonists, antagonists, and inverse agonists.[5][10][19]

• Membrane Preparation: Prepare cell membranes as described in the radioligand binding assay protocol.

• Assay Incubation:

  • In a 96-well plate, combine the membranes, a sub-saturating concentration of GDP, [35S]GTPγS, and the test compound at various concentrations.

  • To test for antagonist activity, also include a known agonist at its EC50 concentration.

  • Incubate the mixture to allow for G-protein activation and binding of [35S]GTPγS.

• Filtration and Quantification:

  • Terminate the reaction by rapid filtration through a glass fiber filtermat.

  • Wash the filters with ice-cold buffer.

  • Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • An increase in [35S]GTPγS binding indicates agonist activity.

  • A decrease in basal [35S]GTPγS binding suggests inverse agonist activity.

  • A rightward shift in the agonist concentration-response curve in the presence of the test compound indicates competitive antagonism.

Step 4: Off-Target Screening and Selectivity Profiling

To build a comprehensive pharmacological profile and anticipate potential side effects, it is essential to screen 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride against a broad panel of receptors, ion channels, and enzymes. Commercial services are available that offer screening against hundreds of potential off-targets. This will reveal the selectivity of the compound and highlight any potential liabilities early in the drug discovery process.[20][21]

Conclusion: A Path Forward for Comparative Analysis

While a direct comparison between ketanserin and 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride is not currently possible due to the lack of data for the latter, this guide provides the necessary framework for its comprehensive pharmacological characterization. By following the proposed experimental workflow, researchers can determine the binding affinities, functional activities, and selectivity profile of this novel compound. The resulting data will not only enable a direct and meaningful comparison with the well-established profile of ketanserin but will also be instrumental in elucidating the potential therapeutic applications and liabilities of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride. This systematic approach underscores the principles of rigorous scientific investigation in the pursuit of novel and improved therapeutics.

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A Comparative Analysis of the Binding Affinity of Substituted Phenoxypiperidines

A Guide for Researchers in Pharmacology and Drug Development

The phenoxypiperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. Its versatility allows for substitutions at various positions, leading to a wide range of pharmacological profiles. This guide provides a comparative analysis of the binding affinity of substituted phenoxypiperidines, with a focus on their interactions with monoamine transporters. We will delve into the structure-activity relationships (SAR) that govern their potency and selectivity, and provide detailed experimental protocols for assessing binding affinity.

The Significance of Phenoxypiperidines in Neuropharmacology

Phenoxypiperidine derivatives are most notably recognized for their ability to modulate the activity of monoamine transporters, including the serotonin transporter (SERT), the dopamine transporter (DAT), and the norepinephrine transporter (NET).[1][2][3] These transporters are critical for regulating neurotransmitter levels in the synaptic cleft, and their dysfunction is implicated in a variety of neurological and psychiatric disorders.[1][2] Consequently, compounds that can selectively or non-selectively inhibit these transporters are valuable as both therapeutic agents and research tools.[4]

Comparative Binding Affinity and Structure-Activity Relationships

The affinity of a phenoxypiperidine derivative for a particular monoamine transporter is highly dependent on the nature and position of substituents on both the phenoxy and piperidine rings. Understanding these structure-activity relationships is crucial for the rational design of new ligands with desired potency and selectivity.

Substitutions on the Phenoxy Ring

The electronic and steric properties of substituents on the phenoxy ring play a pivotal role in determining binding affinity.

Compound/Substituent	Target	Binding Affinity (Ki, nM)	Key Observations
Paroxetine	SERT	~1	A potent and selective SERT inhibitor. The 4-fluoro and the 3,4-methylenedioxy groups are key for high affinity.[5]
Femoxetine	SERT	~7.6	The replacement of the fluorine with a methoxy group at the 4-position slightly reduces SERT affinity.[5]
GBR 12909 Analogs	DAT	0.7 - 100	The presence of two 4-fluorophenyl groups in the diphenylmethoxyethyl substituent generally results in high DAT affinity.[6]
(Diphenylmethoxy)ethyl Analogs	DAT	6.0 - 14	Introduction of a double bond in the N-propyl side chain did not significantly alter activity. Replacement of a phenyl with a thiophene ring produced some of the most potent compounds.[7]

Key Insights:

• Electron-withdrawing groups at the para-position of the phenoxy ring, such as fluorine, are often favorable for high SERT affinity.

• Bulky substituents can influence selectivity. For instance, in some series, larger groups may favor DAT over SERT binding.[6]

• Bioisosteric replacements , such as substituting a phenyl ring with a thiophene ring, can lead to significant improvements in potency.[7]

Substitutions on the Piperidine Ring

Modifications to the piperidine ring, particularly the nitrogen substituent, are critical for modulating both affinity and selectivity across the monoamine transporters.

Compound/Substituent	Target	Binding Affinity (Ki, nM)	Key Observations
Meperidine	SERT	41	The N-methyl group is a common feature.[3]
Alkyl/Phenylalkyl Piperidine Analogs	μ-Opioid Receptor (MOR)	0.0021 - 41.67	The linker between the piperidine and phenyl rings, as well as the substituent pattern on the phenyl ring, are crucial for binding affinity and selectivity for opioid receptors.[8]
para-Substituted 4-Phenylpiperidines	MAO-A/B	Varies	Low dipole moment para-substituents increased MAO-A affinity, while large hydrophobic substituents favored MAO-B affinity.[9]

Key Insights:

• The N-substituent on the piperidine ring is a key determinant of activity and can be modified to tune selectivity between transporters or even target different receptor families like opioid receptors or monoamine oxidases.[8][9]

• The stereochemistry of substituents on the piperidine ring can have a profound impact on binding affinity.

Experimental Protocol: Radioligand Binding Assay for Monoamine Transporters

To experimentally determine the binding affinity of novel phenoxypiperidine derivatives, a radioligand binding assay is a standard and robust method.[1][10][11] This technique measures the ability of a test compound to compete with a radiolabeled ligand for binding to the target transporter.

I. Materials and Reagents

• Cell Membranes: HEK293 cells stably expressing the human serotonin transporter (hSERT), dopamine transporter (hDAT), or norepinephrine transporter (hNET).[10]

• Radioligands:

  • For hSERT: [³H]-Citalopram or [³H]-Paroxetine

  • For hDAT: [³H]-WIN 35,428 or [³H]-GBR 12935

  • For hNET: [³H]-Nisoxetine

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Test Compounds: Substituted phenoxypiperidine derivatives dissolved in DMSO.

• Non-specific Binding (NSB) Compound: A high concentration of a known inhibitor for the respective transporter (e.g., 10 µM of unlabeled paroxetine for SERT).[10]

• 96-well plates, filter mats (GF/B or GF/C), scintillation cocktail, and a microplate scintillation counter.

II. Experimental Workflow

The following diagram illustrates the key steps in a competitive radioligand binding assay.

Caption: Workflow for a competitive radioligand binding assay.

III. Step-by-Step Methodology

• Preparation of Reagents: Prepare serial dilutions of the test phenoxypiperidine compounds in the assay buffer. The final concentrations should typically span a wide range (e.g., 10⁻¹¹ M to 10⁻⁵ M). Prepare the radioligand solution at a concentration of approximately its Kd value for the target transporter.[10]

• Assay Plate Setup: In a 96-well plate, add the following to designated wells:

  • Total Binding: 50 µL of assay buffer, 50 µL of radioligand, and 100 µL of the membrane preparation.[10]

  • Non-specific Binding (NSB): 50 µL of the NSB compound, 50 µL of radioligand, and 100 µL of the membrane preparation.[10]

  • Test Compound: 50 µL of each dilution of the test compound, 50 µL of radioligand, and 100 µL of the membrane preparation.[10]

• Incubation: Incubate the plate at room temperature (or a specified temperature, e.g., 25°C) for a sufficient time to reach equilibrium, typically 60-120 minutes, with gentle agitation.[10]

• Filtration: Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter mat (e.g., GF/C pre-soaked in 0.3% polyethyleneimine). Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Radioactivity Counting: After drying the filter mat, add a scintillation cocktail to each filter circle and quantify the bound radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Causality and Self-Validation in Experimental Design

The choice of each component in the binding assay is critical for obtaining reliable and reproducible data.

• Choice of Radioligand: The selected radioligand should have high affinity and selectivity for the target transporter to provide a good signal-to-noise ratio. Its Kd should be well-characterized.

• Membrane Preparation: Using a stable cell line expressing a high density of the target transporter ensures a robust and consistent source of receptor material.[10][12]

• Inclusion of Controls: The "total binding" and "non-specific binding" wells are essential for calculating the specific binding of the radioligand, which is the signal of interest. This internal validation is a cornerstone of a trustworthy protocol.

Future Directions

The field of phenoxypiperidine research continues to evolve. Future studies will likely focus on:

• Developing ligands with novel selectivity profiles, such as dual SERT/NET inhibitors or triple reuptake inhibitors (SNDRIs).[10]

• Exploring the therapeutic potential of phenoxypiperidines in a wider range of disorders, including pain management and neurodegenerative diseases.

• Utilizing computational modeling and structural biology to gain a more detailed understanding of the molecular interactions between phenoxypiperidine ligands and their targets, thereby facilitating the design of next-generation therapeutics.[5]

This guide provides a foundational understanding of the comparative binding affinities of substituted phenoxypiperidines and the experimental approaches used to determine them. By applying these principles, researchers can continue to explore the rich pharmacology of this important class of compounds.

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A Researcher's Guide to Ensuring Reproducibility of In Vitro Results for 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride

In the landscape of modern drug discovery, the reproducibility of in vitro data is the bedrock upon which successful preclinical and clinical development is built. This guide provides a comprehensive framework for researchers and drug development professionals to approach the in vitro characterization of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride, a halogenated phenoxy piperidine derivative. While direct comparative studies on the reproducibility of this specific molecule are not extensively published, this guide will establish a robust methodology for its evaluation, drawing parallels from structurally related compounds and established principles of rigorous in vitro science. The piperidine scaffold is a privileged structure in medicinal chemistry, frequently found in centrally active agents and other targeted therapies[1][2][3]. Therefore, establishing a reproducible pharmacological profile for any new piperidine-containing entity is of paramount importance.

This guide will navigate the critical aspects of experimental design, execution, and data interpretation to ensure that the in vitro results for 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride are both reliable and reproducible. We will explore potential in vitro applications, propose standardized assay protocols, and discuss the essential controls and validation steps necessary to build a high-confidence data package.

The Critical Imperative of Reproducibility in In Vitro Pharmacology

The challenge of irreproducibility in biomedical research is a well-documented concern, with significant implications for the cost and timeline of drug development[4][5][6][7]. Factors contributing to a lack of reproducibility are multifaceted and can range from the biological system itself to subtle variations in experimental protocols[6][7][8]. For a novel compound like 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride, a systematic approach to validating its in vitro activity is not just recommended, but essential.

Key sources of variability in in vitro assays that must be meticulously controlled include:

• Cellular Systems: Cell line misidentification, cross-contamination, and genetic drift due to high passage numbers can dramatically alter experimental outcomes[9].

• Reagents and Materials: The quality and consistency of reagents, including the test compound itself, media, and sera, are critical. The purity of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride should be confirmed analytically (e.g., via HPLC, NMR, and mass spectrometry) before use[10].

• Experimental Protocol: Seemingly minor variations in protocols, such as incubation times, cell seeding densities, and the type of assay readout, can lead to significant differences in results between laboratories and even between experiments within the same lab[4][6][7].

• Data Analysis: The methods used to analyze and interpret the data, including curve fitting and statistical analysis, must be standardized and appropriate for the assay being performed.

To address these challenges, a self-validating experimental design is crucial. This involves incorporating multiple layers of controls and quality checks throughout the experimental workflow.

Proposed In Vitro Characterization and Reproducibility Assessment for 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride

Given the chemical structure of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride, it is plausible that this compound interacts with G-protein coupled receptors (GPCRs) or other central nervous system (CNS) targets, a common feature of piperidine-containing molecules[1][3][11]. The following sections outline a proposed workflow for its in vitro characterization with a focus on ensuring the reproducibility of the findings.

Diagram: Workflow for Reproducible In Vitro Characterization

Caption: Workflow for ensuring reproducible in vitro results.

Part 1: Foundational Quality Control

Before initiating any biological assays, it is imperative to conduct rigorous quality control on both the test compound and the cellular models.

1.1. Compound Characterization:

• Identity and Purity: Obtain a Certificate of Analysis (CoA) for the batch of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride being used. This should include data from techniques such as High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) to confirm the chemical identity and purity[10].

• Solubility: Determine the solubility of the compound in the assay buffer to avoid precipitation, which can lead to erroneous results.

1.2. Cell Line Authentication:

• STR Profiling: For human cell lines, Short Tandem Repeat (STR) profiling should be performed to confirm their identity and ensure they have not been cross-contaminated[9].

• Mycoplasma Testing: Regularly test all cell cultures for mycoplasma contamination, as this can significantly alter cellular responses[9].

Part 2: Primary In Vitro Assays and Comparison with Alternatives

Based on the prevalence of piperidine derivatives as receptor ligands, a primary characterization of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride would likely involve receptor binding and functional assays. For comparison, a well-characterized reference compound targeting the same receptor should be run in parallel.

Table 1: Proposed Primary Assay Panel and Comparative Compounds

Assay Type	Objective	Test Compound	Positive Control/Comparator	Negative Control
Radioligand Binding Assay	Determine binding affinity (Ki) to a specific receptor (e.g., Dopamine D2, Sigma-1).	4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride	Known high-affinity ligand for the target receptor (e.g., Haloperidol for D2)	Vehicle (e.g., DMSO)
cAMP Functional Assay	Measure functional activity (agonist/antagonist) at a Gi/Gs-coupled GPCR.	4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride	Known agonist and antagonist for the target receptor	Vehicle (e.g., DMSO)
Cytotoxicity Assay (e.g., MTT)	Assess general cellular toxicity.	4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride	Staurosporine	Vehicle (e.g., DMSO)

Experimental Protocols

Protocol 1: Radioligand Binding Assay (Competitive Inhibition)

This protocol is a generalized procedure and should be optimized for the specific receptor of interest.

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the target receptor.

• Assay Setup: In a 96-well plate, add assay buffer, a fixed concentration of a suitable radioligand (e.g., [3H]-Spiperone for D2 receptors), and varying concentrations of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride or the reference compound.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes) to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from free radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) and calculate the Ki (inhibitory constant) using the Cheng-Prusoff equation.

Protocol 2: cAMP Functional Assay (HTRF)

This protocol utilizes Homogeneous Time-Resolved Fluorescence (HTRF) to measure changes in intracellular cyclic AMP (cAMP) levels.

• Cell Plating: Seed cells expressing the target GPCR into a 384-well plate and incubate overnight.

• Compound Addition:

  • Antagonist Mode: Add varying concentrations of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride, followed by a fixed concentration of a known agonist (e.g., forskolin for adenylyl cyclase activation).

  • Agonist Mode: Add varying concentrations of 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride alone.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 30 minutes).

• Lysis and Detection: Add the HTRF lysis buffer and detection reagents (cAMP-d2 and anti-cAMP-cryptate).

• Signal Reading: After a further incubation period (e.g., 60 minutes), read the plate on an HTRF-compatible reader.

• Data Analysis: Calculate the EC50 (for agonists) or IC50 (for antagonists) from the dose-response curves.

Part 3: Ensuring and Quantifying Reproducibility

To claim that the in vitro results for 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride are reproducible, a systematic assessment of variability is required.

Diagram: Reproducibility Assessment Workflow

Caption: Assessing intra- and inter-assay variability.

Table 2: Acceptance Criteria for Reproducibility

Parameter	Measurement	Acceptance Criterion	Rationale
Intra-Assay Variability	Coefficient of Variation (CV) of technical replicates within a single plate.	CV < 15%	Ensures precision of the assay on a given day.
Inter-Assay Variability	CV of a key parameter (e.g., IC50, EC50) across multiple independent experiments.	CV < 30% or within a 3-fold range	Demonstrates the robustness of the assay over time.[4]
Z'-factor	A measure of assay quality and dynamic range.	Z' > 0.5	Indicates a large separation between positive and negative controls, essential for a reliable assay.

Conclusion

While specific reproducibility data for 4-(4-Bromo-2-chlorophenoxy)piperidine hydrochloride is not yet in the public domain, this guide provides a robust framework for its in vitro characterization in a manner that ensures data integrity and reproducibility. By adhering to stringent quality control measures, employing validated and standardized assay protocols, and systematically assessing variability, researchers can generate a high-confidence dataset for this novel compound. This approach not only enhances the reliability of the immediate findings but also contributes to the broader effort of improving reproducibility in preclinical drug discovery. The principles and protocols outlined herein are applicable to a wide range of in vitro studies and serve as a valuable resource for scientists working at the forefront of pharmaceutical research.

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